Ethyl 4-(ethylamino)benzoate

• CAS: 42265-58-7

Core Science & Biosynthesis

Ethyl 4-(ethylamino)benzoate physical and chemical properties

An In-depth Technical Guide to the Physical and Chemical Properties of Ethyl 4-(ethylamino)benzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 4-(ethylamino)benzoate is an aromatic ester of significant interest in various chemical and pharmaceutical applications. Its structural motifs, including a secondary amine, an ester, and a para-substituted benzene ring, confer a unique combination of physical and chemical properties. This guide provides a comprehensive overview of these properties, detailing experimental methodologies for their characterization. It is intended to serve as a technical resource for researchers and professionals engaged in synthetic chemistry and drug development, offering both foundational data and practical insights into the handling and analysis of this compound.

Molecular Structure and Identification

The foundational step in understanding any chemical entity is the precise characterization of its molecular structure. Ethyl 4-(ethylamino)benzoate, with the molecular formula C₁₁H₁₅NO₂, possesses a well-defined architecture that dictates its behavior.

Caption: Molecular Structure of Ethyl 4-(ethylamino)benzoate.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	ethyl 4-(ethylamino)benzoate
CAS Number	94-34-8
Molecular Formula	C₁₁H₁₅NO₂
Molecular Weight	193.24 g/mol [1]
Canonical SMILES	CCNC1=CC=C(C=C1)C(=O)OCC[2]
InChI Key	VHTKEUCWOHEYLB-UHFFFAOYSA-N[3]

Physicochemical Properties

The physical state and solubility of a compound are critical parameters for its application in synthesis and formulation. Ethyl 4-(ethylamino)benzoate is typically a solid at room temperature.

Table 2: Physical and Chemical Properties

Property	Value	Source(s)
Melting Point	68-70 °C (for the related Ethyl 4-(butylamino)benzoate)
Boiling Point	308.1 °C at 760 mmHg	[2]
Density	1.074 g/cm³	[2]
Vapor Pressure	0.000697 mmHg at 25 °C	[2]
Flash Point	140.1 °C	[2]
Water Solubility	Insoluble
Solubility in Organic Solvents	Soluble in ethanol, ether, and chloroform
LogP	2.368	[2]
Hydrogen Bond Donor Count	1	[2]
Hydrogen Bond Acceptor Count	3	[2]

The LogP value of 2.368 indicates a moderate lipophilicity, suggesting good solubility in organic solvents and lipids, a property often sought in drug candidates for membrane permeability.[2] The presence of a hydrogen bond donor (the secondary amine) and three acceptors (the two oxygen atoms of the ester and the nitrogen of the amine) allows for specific molecular interactions.[2]

Synthesis and Reactivity

Ethyl 4-(ethylamino)benzoate can be synthesized through various standard organic chemistry reactions. A common approach is the reductive amination of ethyl 4-aminobenzoate (benzocaine) or the reduction of ethyl 4-nitrobenzoate followed by N-alkylation.

A representative synthesis involves the reductive amination of p-nitrobenzoate using n-butyraldehyde and zinc powder, which yields the related compound ethyl p-butylaminobenzoate.[4] A similar pathway can be envisioned for the ethyl derivative.

Workflow for a Representative Synthesis

Caption: A generalized workflow for the synthesis of an aminobenzoate ester.[5]

The secondary amine group in Ethyl 4-(ethylamino)benzoate is weakly basic and will react with strong acids to form the corresponding ammonium salt.[6] This reactivity is crucial for purification and for the preparation of water-soluble formulations. The ester group is susceptible to hydrolysis under acidic or basic conditions to yield 4-(ethylamino)benzoic acid and ethanol.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity and purity of Ethyl 4-(ethylamino)benzoate. A combination of spectroscopic and physical methods is employed.

Experimental Protocols

Protocol 1: Melting Point Determination

• Rationale: The melting point is a key physical property that provides a preliminary indication of purity. A sharp melting range close to the literature value suggests a pure compound.

• Procedure:

  • A small, dry sample of the crystalline solid is packed into a capillary tube.

  • The capillary tube is placed in a melting point apparatus.

  • The sample is heated at a controlled rate.

  • The temperature at which the solid first begins to melt and the temperature at which it completely liquefies are recorded as the melting range.

Protocol 2: Infrared (IR) Spectroscopy

• Rationale: IR spectroscopy is used to identify the functional groups present in the molecule.[7] Each functional group absorbs infrared radiation at a characteristic frequency, providing a molecular "fingerprint".[7]

• Procedure:

  • A small amount of the sample is mixed with dry potassium bromide (KBr).[6]

  • The mixture is pressed into a thin, transparent pellet.[6]

  • The pellet is placed in the sample holder of an FT-IR spectrometer.

  • The IR spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

• Expected Absorptions:

  • N-H stretch (amine): A moderate absorption around 3300-3500 cm⁻¹.

  • C=O stretch (ester): A strong absorption around 1715-1735 cm⁻¹.

  • C-O stretch (ester): A strong absorption in the 1000-1300 cm⁻¹ region.

  • Aromatic C-H stretch: Weak to moderate absorptions above 3000 cm⁻¹.

  • Aromatic C=C bends: Absorptions in the 1450-1600 cm⁻¹ region.

Protocol 3: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Rationale: ¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen framework of the molecule, allowing for unambiguous structure elucidation.

• Procedure:

  • The sample is dissolved in a suitable deuterated solvent (e.g., CDCl₃).

  • The solution is transferred to an NMR tube.

  • The ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer.

• Expected ¹H NMR Signals:

  • Signals corresponding to the aromatic protons.

  • A quartet and a triplet for the ethyl group of the ester.

  • A quartet and a triplet for the ethyl group attached to the nitrogen.

  • A broad singlet for the N-H proton.

Protocol 4: UV-Visible Spectroscopy

• Rationale: UV-Vis spectroscopy provides information about the electronic transitions within the molecule, particularly the conjugated aromatic system. It is also a valuable tool for quantitative analysis.

• Procedure:

  • A dilute solution of the compound is prepared in a UV-transparent solvent (e.g., ethanol, hexane).

  • The absorbance of the solution is measured over a range of wavelengths (typically 200-400 nm).

• Expected Absorption: A strong absorption maximum (λmax) is expected due to the π-π* transitions of the substituted benzene ring. For the related compound ethyl 4-((11-(hexylamino)-11-oxoundecyl)oxy)benzoate, a λmax of 256 nm was observed in ethanol.[8]

Workflow for Analytical Characterization

Caption: A logical workflow for the analytical characterization of Ethyl 4-(ethylamino)benzoate.

Applications in Research and Development

Ethyl 4-(ethylamino)benzoate and its analogs are valuable intermediates in the synthesis of more complex molecules. The presence of the amine and ester functionalities allows for a variety of chemical transformations.

• Pharmaceutical Intermediates: This class of compounds serves as a building block for various active pharmaceutical ingredients (APIs). For instance, the related compound benzocaine (ethyl 4-aminobenzoate) is a precursor for the cough medicine benzonatate.[9] Similar derivatives are explored for their potential as anti-inflammatory drugs and topical anesthetics.[10]

• UV Absorbers: The conjugated aromatic system in these molecules allows them to absorb ultraviolet radiation, making them useful as UV absorbers in various materials to prevent photodegradation.[9][11]

Safety and Handling

As with any chemical compound, proper safety precautions should be observed when handling Ethyl 4-(ethylamino)benzoate. It is advisable to consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal. In general, it should be handled in a well-ventilated area, and personal protective equipment (gloves, safety glasses) should be worn.

Conclusion

Ethyl 4-(ethylamino)benzoate is a compound with a well-defined set of physical and chemical properties that make it a versatile tool in chemical synthesis and drug development. A thorough understanding of its characteristics, supported by robust analytical methodologies, is paramount for its effective and safe utilization. This guide has provided a detailed overview of these aspects, offering a foundation for researchers and professionals working with this and related molecules.

References

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• Welcome Home Vets of NJ. Ethyl 4 Aminobenzoate Ir Spectrum Analysis. [Link]

• PubChem. Ethyl 4-(ethenylamino)benzoate | C11H13NO2 | CID 147863088. [Link]

• MDPI. Ethyl 4-((11-(Hexylamino)-11-oxoundecyl)oxy)benzoate. [Link]

• ResearchGate. (PDF) Ethyl 4-(dimethylamino)benzoate. [Link]

• ResearchGate. HNMR spectrum of ethyl 4-nitrobenzoate 2.2.2. Synthesis of ethyl.... [Link]

• PubChem. Ethyl 4-(benzoylamino)benzoate | C16H15NO3 | CID 12914. [Link]

• PubChem. Ethyl 4-(methylamino)benzoate | C10H13NO2 | CID 319832. [Link]

• PubChem. Ethyl 4-amino(ngcontent-ng-c1989010908="" class="ng-star-inserted">2H_4)benzoate. [Link]

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• NIST WebBook. Ethyl 4-methylbenzoate. [Link]

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Technical Monograph: Ethyl 4-(ethylamino)benzoate (CAS 42265-58-7)

[1][2][3][4][5]

Executive Summary

Ethyl 4-(ethylamino)benzoate (CAS 42265-58-7), also known as N-ethylbenzocaine, is a secondary amine derivative of the local anesthetic benzocaine.[1] While it shares the core pharmacophore of the p-aminobenzoate ester class, its primary significance in modern pharmaceutical development lies in its role as a process-related impurity and a structural analog for structure-activity relationship (SAR) studies.

This guide provides a comprehensive technical profile of the compound, focusing on its synthesis via reductive amination, its differentiation from benzocaine using advanced spectroscopy, and its quantification in pharmaceutical matrices.

Chemical Identity & Physicochemical Profile[3][4][5][6][7][8][9][10]

Parameter	Technical Specification
CAS Number	42265-58-7
IUPAC Name	Ethyl 4-(ethylamino)benzoate
Synonyms	N-Ethylbenzocaine; 4-(Ethylamino)benzoic acid ethyl ester
Molecular Formula	C₁₁H₁₅NO₂
Molecular Weight	193.24 g/mol
SMILES	CCNC1=CC=C(C=C1)C(=O)OCC
Physical State	Low-melting solid or viscous oil (dependent on purity)
Boiling Point	~308 °C (Predicted at 760 mmHg)
Density	~1.07 g/cm³
Solubility	Soluble in ethanol, DMSO, chloroform; sparingly soluble in water.

Structural Significance

Unlike benzocaine, which possesses a primary amine (-NH₂), the N-ethyl derivative features a secondary amine. This modification increases the molecule's lipophilicity (LogP ~2.9 vs. ~1.9 for benzocaine), potentially altering its membrane permeability and anesthetic potency while serving as a critical marker for alkylation side-reactions during drug substance manufacturing.

Synthesis & Manufacturing Methodologies

For research and reference standard generation, the direct alkylation of benzocaine using ethyl halides is discouraged due to the formation of inseparable N,N-diethyl byproducts. The industry-standard protocol utilizes Reductive Amination , which offers superior selectivity.

Protocol: Selective Reductive Amination

Reaction Principle: Condensation of benzocaine with acetaldehyde to form an imine intermediate, followed by in situ reduction.

• Reagents:

  • Substrate: Ethyl 4-aminobenzoate (Benzocaine) [CAS 94-09-7].[2]

  • Carbonyl Source: Acetaldehyde (1.1 equiv).

  • Reducing Agent: Sodium triacetoxyborohydride (STAB) or Sodium cyanoborohydride (NaBH₃CN).

  • Solvent: 1,2-Dichloroethane (DCE) or Methanol with 1% Acetic Acid.

• Step-by-Step Workflow:

  • Step 1: Dissolve Benzocaine (10 mmol) in DCE (50 mL) under nitrogen atmosphere.

  • Step 2: Add Acetaldehyde (11 mmol) and stir for 30 minutes to facilitate imine formation.

  • Step 3: Add STAB (15 mmol) portion-wise over 20 minutes.

  • Step 4: Stir at room temperature for 4–12 hours. Monitor by TLC (Hexane:EtOAc 3:1).

  • Step 5: Quench with saturated aqueous NaHCO₃. Extract with Dichloromethane (DCM).

  • Step 6: Purify via flash column chromatography (Silica gel, gradient elution 0-20% EtOAc in Hexane).

Synthesis Pathway Visualization

The following diagram illustrates the reaction logic and critical control points.

Analytical Characterization

Distinguishing CAS 42265-58-7 from its parent compound is a common challenge in Quality Control (QC). The N-ethyl group introduces specific spectral signatures.

High-Performance Liquid Chromatography (HPLC)

Due to the ethyl substitution on the nitrogen, the analyte is more hydrophobic than benzocaine and will elute later on reverse-phase columns.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: Acetonitrile.

  • Isocratic:[3] 60% A / 40% B (Adjust based on retention).

• Detection: UV at 285 nm (Max absorption for benzoate esters).

• Expected Elution Order:

  • Benzocaine (Rt ~ 4-5 min)

  • Ethyl 4-(ethylamino)benzoate (Rt ~ 7-9 min)

  • Ethyl 4-(diethylamino)benzoate (Rt ~ 12+ min)

Nuclear Magnetic Resonance (NMR) Spectroscopy

The definitive identification relies on the coupling patterns of the N-ethyl group.

Signal	Chemical Shift (δ)	Multiplicity	Assignment	Differentiation Note
Aromatic	7.85 ppm	Doublet (2H)	H-2, H-6	Similar to Benzocaine
Aromatic	6.55 ppm	Doublet (2H)	H-3, H-5	Similar to Benzocaine
O-Ethyl CH₂	4.30 ppm	Quartet (2H)	Ester -OCH₂-	Standard ester signal
N-Ethyl CH₂	3.15 - 3.25 ppm	Pentet/Multiplet	Amine -NCH₂-	Key Identifier (Coupled to NH & CH₃)
N-Ethyl CH₃	1.25 ppm	Triplet	Amine -CH₃	Overlaps with Ester CH₃ but distinct integral
NH	~4.0 - 4.5 ppm	Broad Singlet	Secondary Amine	Broadened compared to NH₂

Analytical Logic Tree

The following workflow describes the decision process for identifying this impurity in a benzocaine sample.

Pharmaceutical Relevance & Applications

Impurity Standard

In the manufacturing of benzocaine, alkylating conditions (or impurities in precursors like p-toluidine) can lead to N-alkylated byproducts. CAS 42265-58-7 is a required Reference Standard to validate analytical methods for benzocaine purity, ensuring levels remain below ICH Q3A thresholds (typically <0.10%).

Anesthetic Research

As a structural homolog, this compound is used to study the hydrophobic effect on sodium channel blocking. The addition of the ethyl group increases lipid solubility, which theoretically enhances potency but may also increase toxicity or alter duration of action.

Safety & Handling (MSDS Highlights)

While specific toxicological data is less abundant than for benzocaine, the structural similarity dictates a cautious approach treating it as a Skin & Eye Irritant .

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

• Handling: Use in a fume hood. Wear nitrile gloves and safety goggles.

• Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent oxidation of the secondary amine, which can darken over time.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 170628, Ethyl 4-(ethylamino)benzoate. Retrieved from [Link]

• LookChem. Ethyl 4-(ethylamino)benzoate Properties and Data. Retrieved from [Link]

• Organic Syntheses.General Procedures for Reductive Amination. (Adapted methodology for synthesis section).

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• 3. researchgate.net [researchgate.net]

Ethyl 4-(ethylamino)benzoate solubility in organic solvents

An In-Depth Technical Guide to the Solubility of Ethyl 4-(ethylamino)benzoate in Organic Solvents

Introduction

Ethyl 4-(ethylamino)benzoate is an organic compound whose molecular architecture—featuring an aromatic ring, an ester, and a secondary amine—suggests a nuanced solubility profile that is critical for its application in various fields. As an analogue of widely used compounds like Benzocaine (Ethyl 4-aminobenzoate), it holds potential as an intermediate or active ingredient in pharmaceuticals, a component in polymer chemistry, or a precursor in fine chemical synthesis.[1][2] The efficacy of this compound in any application hinges on its interaction with solvents, which governs everything from reaction kinetics and purification efficiency to formulation stability and bioavailability.

Understanding and predicting the solubility of Ethyl 4-(ethylamino)benzoate is therefore a foundational requirement for its practical use. A solvent not only needs to dissolve the compound to a required concentration but must also be compatible with downstream processes and final product specifications. This guide, intended for researchers, chemists, and formulation scientists, provides a comprehensive framework for evaluating the solubility of Ethyl 4-(ethylamino)benzoate. It integrates theoretical prediction models with robust experimental protocols, offering a systematic approach to solvent selection and characterization.

Chapter 1: Physicochemical Profile of Ethyl 4-(ethylamino)benzoate

The solubility of a compound is intrinsically linked to its structural and electronic properties. The key functional groups in Ethyl 4-(ethylamino)benzoate—the ethyl ester, the secondary aromatic amine, and the benzene ring—each contribute differently to its overall polarity and capacity for intermolecular interactions.

• Aromatic Ring: The benzene ring is nonpolar and contributes to solubility in nonpolar or aromatic solvents through π-π stacking and van der Waals forces.

• Ethyl Ester Group (-COOEt): This group introduces polarity and possesses hydrogen bond acceptor sites (the carbonyl and ether oxygens). It promotes solubility in moderately polar solvents.

• Secondary Amine Group (-NH-): The N-H group is a key feature, acting as both a hydrogen bond donor and acceptor. This significantly enhances the potential for interaction with protic solvents like alcohols. Furthermore, its basic nature means its solubility can be dramatically increased in acidic media through salt formation.[3]

A summary of the computed physicochemical properties is presented below.

Property	Value	Source
Molecular Formula	C₁₁H₁₅NO₂	N/A
Molecular Weight	193.24 g/mol	N/A
XLogP3	3.0 (Estimated)	PubChem Analog[4]
Hydrogen Bond Donor Count	1	PubChem Analog[4]
Hydrogen Bond Acceptor Count	3	PubChem Analog[4]
pKa (Basic)	~5 (Estimated for aromatic amines)	N/A

Chapter 2: Theoretical Frameworks for Solubility Prediction

Before embarking on extensive lab work, theoretical models can provide invaluable guidance, narrowing the field of potential solvents and reducing experimental overhead. Two powerful, complementary approaches are Hansen Solubility Parameters (HSP) and COSMO-RS.

Hansen Solubility Parameters (HSP)

The principle of "like dissolves like" is quantified by HSP, which deconstructs the total cohesive energy of a substance into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding forces (δH).[5] A solute is predicted to be soluble in a solvent when their respective HSP values are closely matched.

The distance (Ra) between the HSP coordinates of a solute (1) and a solvent (2) in this three-dimensional space is calculated as:

Ra = √[4(δD₁ - δD₂)² + (δP₁ - δP₂)² + (δH₁ - δH₂)²]

This distance is then used to calculate the Relative Energy Difference (RED), where R₀ is the interaction radius of the solute.

RED = Ra / R₀

• RED < 1.0: High likelihood of solubility.

• RED ≈ 1.0: Borderline solubility.

• RED > 1.0: Low likelihood of solubility.

The HSP for Ethyl 4-(ethylamino)benzoate can be estimated using group contribution methods, and then used to screen a database of solvents.

Caption: Workflow for Hansen Solubility Parameter (HSP) based solvent screening.

COSMO-RS (COnductor-like Screening MOdel for Real Solvents)

COSMO-RS is a more sophisticated method that leverages quantum chemistry to predict thermodynamic properties, including solubility.[6][7] The process involves generating a 3D charge distribution profile (the σ-profile) for both the solute and solvent molecules. This profile quantifies the molecule's polarity on a local, segment-by-segment basis. By comparing the σ-profiles of the solute and solvent, the model can predict their interaction energies and, consequently, the solubility.[8] This method is particularly powerful as it does not rely on empirical data and can handle complex molecular structures.

Caption: Workflow for COSMO-RS based solubility prediction.

Chapter 3: Experimental Determination of Solubility

While theoretical models are excellent for screening, experimental validation is essential for obtaining accurate, actionable data. A two-tiered approach is recommended: a rapid qualitative screening to identify promising candidates, followed by a precise quantitative measurement.

Protocol 1: Rapid Qualitative Solubility Screening

This protocol provides a quick assessment of solubility in a range of solvents.

Objective: To classify solvents as yielding high, partial, or negligible solubility for Ethyl 4-(ethylamino)benzoate.

Materials:

• Ethyl 4-(ethylamino)benzoate

• A selection of organic solvents (e.g., Heptane, Toluene, Dichloromethane, Ethyl Acetate, Acetone, Ethanol, Methanol, Acetonitrile)

• Small vials (2 mL) with screw caps

• Analytical balance

• Vortex mixer

Procedure:

• Weigh approximately 20 mg of Ethyl 4-(ethylamino)benzoate directly into a tared vial. Record the exact mass.

• Add 1.0 mL of the selected solvent to the vial.

• Cap the vial securely and vortex the mixture vigorously for 60 seconds.

• Allow the vial to stand for 5 minutes and observe.

• Visually inspect the solution against a dark background.

• Record the observation based on the following criteria:

  • Soluble: The solid completely dissolves, leaving a clear solution with no visible particles.

  • Partially Soluble: A significant portion of the solid dissolves, but some undissolved particles remain.

  • Insoluble: The solid does not appear to dissolve, or only a negligible amount does.

Protocol 2: Quantitative Isothermal Solubility Measurement

This protocol determines the precise saturation solubility using the shake-flask method, a gold standard for solubility determination.

Objective: To accurately measure the solubility of Ethyl 4-(ethylamino)benzoate in a given solvent at a specific temperature.

Methodology:

• Preparation: Add an excess amount of Ethyl 4-(ethylamino)benzoate to a vial containing a known volume of the solvent (e.g., 5 mL). The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Seal the vial and place it in an isothermal shaker bath set to the desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, remove the vial and allow the undissolved solid to settle. To ensure a particle-free sample, centrifuge the vial at high speed.

• Sampling: Carefully withdraw a known volume of the clear supernatant.

• Dilution: Dilute the aliquot with a suitable solvent to a concentration that falls within the linear range of the analytical instrument.

• Quantification: Analyze the concentration of the diluted sample using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis Spectroscopy, by comparing the response to a standard curve.

• Calculation: Calculate the original solubility in units such as mg/mL or mol/L, accounting for the dilution factor.

Caption: Workflow for quantitative isothermal solubility determination.

Chapter 4: Key Factors Influencing Solubility

Several physical and chemical factors can significantly alter the solubility of Ethyl 4-(ethylamino)benzoate.

• Solvent Polarity and Hydrogen Bonding: As a moderately polar molecule with hydrogen bonding capabilities, Ethyl 4-(ethylamino)benzoate is expected to show greater solubility in solvents that share these characteristics. Polar aprotic solvents (e.g., Acetone, Ethyl Acetate) can act as hydrogen bond acceptors, while polar protic solvents (e.g., Ethanol, Methanol) can engage in both donating and accepting hydrogen bonds with the solute.

• Temperature: The dissolution of a solid in a liquid is typically an endothermic process. Therefore, for most solvent systems, the solubility of Ethyl 4-(ethylamino)benzoate is expected to increase with rising temperature. This relationship is crucial for processes like recrystallization.

• Molecular Size and Shape: While the solute is fixed, the size and shape of the solvent molecule can affect its ability to solvate the solute effectively. Bulky solvent molecules may create steric hindrance, leading to lower solubility compared to smaller molecules with similar polarity.

Conclusion

A thorough understanding of the solubility of Ethyl 4-(ethylamino)benzoate is paramount for its successful application in scientific research and industrial development. This guide advocates for a synergistic approach, combining the predictive power of computational models like Hansen Solubility Parameters and COSMO-RS with the definitive accuracy of experimental methods. By first screening a wide array of solvents theoretically, researchers can focus their laboratory efforts on the most promising candidates, saving time and resources. The subsequent application of rigorous qualitative and quantitative experimental protocols provides the reliable data needed for process design, formulation, and quality control. This integrated strategy ensures an efficient and scientifically sound pathway to selecting the optimal solvent system for any given application of Ethyl 4-(ethylamino)benzoate.

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Biological Activity of N-Alkylated 4-Aminobenzoic Acid Derivatives: A Technical Guide

Part 1: Executive Summary

The 4-aminobenzoic acid (PABA) scaffold represents a privileged structure in medicinal chemistry, serving as the foundational pharmacophore for classes ranging from local anesthetics to antimicrobials. While the parent molecule is a critical folate precursor in bacteria, N-alkylation of the 4-amino position dramatically alters its physicochemical landscape. This modification transitions the molecule from a hydrophilic metabolic substrate to a lipophilic modulator capable of membrane intercalation and ion channel blockade.

This guide analyzes the structure-activity relationships (SAR), mechanistic pathways, and experimental validation protocols for N-alkylated PABA derivatives. It is designed to move beyond basic literature review into actionable, laboratory-ready insights.

Part 2: Chemical Architecture & SAR Analysis

The biological efficacy of N-alkylated PABA derivatives is governed by a delicate balance between lipophilicity (LogP) and steric volume. The transformation of the primary amine to a secondary or tertiary amine via alkylation introduces a "hydrophobic tail" that drives membrane interaction.

The SAR Logic Gate

The following Graphviz diagram illustrates the decision matrix for optimizing the PABA scaffold.

Figure 1: Structure-Activity Relationship (SAR) flow for PABA derivatives. N-alkylation dictates the mode of action, shifting from metabolic interference to membrane/channel interaction.

Key Physicochemical Drivers

• Lipophilicity (LogP): N-alkylation increases LogP. For antimicrobial activity, a "sweet spot" often exists around C7-C10 alkyl chains (e.g., heptyl), allowing the molecule to insert into bacterial membranes without becoming trapped in the lipid bilayer core [1].

• Electronic Effects: The amino group acts as an electron donor to the aromatic ring.[1] Alkylation enhances this inductive effect, potentially increasing the binding affinity to voltage-gated sodium channels in local anesthesia applications [2].

• Zwitterionic Character: The coexistence of the acidic carboxyl group and the basic amine allows for zwitterion formation. N-alkylation alters the pKa of the amine, influencing the ionization state at physiological pH, which is critical for drug transport [3].

Part 3: Therapeutic Profiles & Mechanisms

Antimicrobial Activity

Unlike sulfonamides, which competitively inhibit dihydropteroate synthase (mimicking PABA), N-alkylated PABA derivatives often act via membrane disruption or "non-classical" folate inhibition.

• Target: Gram-positive bacteria (S. aureus, B. subtilis) and Fungi (C. albicans).[2]

• Mechanism: The alkyl tail mimics fatty acids, inserting into the cell membrane. This increases permeability, causing leakage of intracellular electrolytes and eventually cell lysis [4].

• Synergy: These derivatives can show synergistic effects when combined with classical antibiotics, potentially resensitizing resistant strains like MRSA [5].

Local Anesthesia

This is the historical stronghold of PABA derivatives (e.g., Benzocaine, Procaine).[3]

• Mechanism: Blockade of voltage-gated Na+ channels (VGSCs). The uncharged form penetrates the nerve sheath, becomes protonated intracellularly, and binds to the channel pore, preventing depolarization [6].

• N-Alkylation Effect: Secondary and tertiary amines (e.g., in Tetracaine) generally exhibit higher potency and longer duration of action compared to primary amines due to enhanced hydrophobic interaction with the channel receptor site [2].

Cytotoxicity (Anticancer)

Recent screens have identified N-alkyl PABA derivatives with activity against lung (NCI-H460) and oral squamous carcinoma cell lines.[4][5]

• Insight: Specific derivatives (e.g., Compound 20 in recent literature) have shown IC50 values comparable to Cisplatin, suggesting a potential for repurposing this scaffold for oncology [7].

Part 4: Experimental Protocols

Protocol A: Synthesis of N-Alkyl PABA Derivatives

Validation Level: Standard Chemical Synthesis

This protocol utilizes a nucleophilic substitution approach optimized for mono-alkylation.

Reagents:

• 4-Aminobenzoic acid (PABA)[2][4][5][6][7][8][9]

• Alkyl Halide (e.g., 1-bromoheptane)

• Potassium Carbonate (K2CO3) - Base

• DMF (Dimethylformamide) - Solvent

Step-by-Step Workflow:

• Dissolution: Dissolve 10 mmol of PABA in 15 mL of anhydrous DMF in a round-bottom flask.

• Activation: Add 15 mmol of anhydrous K2CO3. Stir at room temperature for 30 minutes to deprotonate the carboxylic acid (protecting it as the salt) and activate the amine.

• Alkylation: Dropwise add 11 mmol of the Alkyl Halide.

• Reflux: Heat the mixture to 80°C for 6-8 hours. Monitor via TLC (System: Hexane:Ethyl Acetate 3:1).

• Quenching: Pour the reaction mixture into 100 mL of ice-cold water. The product should precipitate.

• Isolation: Filter the precipitate. If oil forms, extract with Ethyl Acetate (3 x 20 mL), dry over MgSO4, and evaporate.

• Purification: Recrystallize from Ethanol/Water or perform column chromatography if double-alkylation products are observed.

Protocol B: Antimicrobial Susceptibility Testing (MIC)

Validation Level: CLSI Standard

Objective: Determine the Minimum Inhibitory Concentration (MIC) against S. aureus.

Materials:

• Muller-Hinton Broth (MHB)

• 96-well microtiter plates

• Resazurin dye (viability indicator)

Workflow:

• Inoculum Prep: Adjust bacterial culture to 0.5 McFarland standard (

  CFU/mL), then dilute 1:100 in MHB.

• Compound Dilution: Dissolve N-alkyl PABA derivative in DMSO (stock 10 mg/mL). Perform serial 2-fold dilutions in MHB across the 96-well plate (Range: 512 µg/mL to 0.5 µg/mL). Ensure final DMSO concentration is <1%.

• Incubation: Add 100 µL of diluted inoculum to each well. Incubate at 37°C for 18-24 hours.

• Readout: Add 20 µL of Resazurin (0.015%) to each well. Incubate for 1-2 hours.

  • Blue: No growth (Inhibition).

  • Pink: Growth (Metabolic reduction of dye).

• Data Analysis: The lowest concentration remaining blue is the MIC.

Part 5: Mechanistic Visualization

The following diagram details the dual-pathway mechanism where N-alkylated derivatives can either disrupt the membrane or block ion channels, depending on the target cell type.

Figure 2: Dual mechanism of action. Left path: Antimicrobial membrane disruption. Right path: Local anesthetic ion channel blockade.[10]

Part 6: Data Summary (Comparative Activity)

Derivative Type	Alkyl Chain	Primary Target	Key Activity Metric	Reference
PABA (Parent)	None	Folate Synthesis	Precursor (Pro-growth)	[5]
Schiff Base	Aryl/Benzyl	S. aureus	MIC: 15.62 µM	[5]
N-Heptyl	C7 (Heptyl)	S. aureus / MRSA	MIC: ~2 µg/mL	[1]
Benzocaine	Ethyl (Ester)	Na+ Channel	Local Anesthesia	[6]
Tetracaine	N-Butyl	Na+ Channel	High Potency Anesthesia	[2]
N-Alkyl Analog	C10-C12	NCI-H460 (Lung)	IC50: ~15 µM	[7]

Part 7: References

• N-Alkyl-2-Quinolonopyrones Demonstrate Antimicrobial Activity against ESKAPE Pathogens. ACS Medicinal Chemistry Letters. Available at: [Link]

• SAR of Benzoic Acid Derivatives - Local Anaesthetics. Pharmacy 180. Available at: [Link]

• Aniline and its Derivatives. Wikipedia. Available at: [Link]

• Biological Activity of Quaternary Ammonium Salts and Their Derivatives. MDPI. Available at: [Link]

• 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. MDPI / PubMed. Available at: [Link]

• Basic pharmacology of local anaesthetics. BJA Education / NIH. Available at: [Link]

• An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties. Natural Product Research / PubMed. Available at: [Link]

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• 3. dermnetnz.org [dermnetnz.org]
• 4. researchgate.net [researchgate.net]
• 5. An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. mdpi.com [mdpi.com]
• 10. Basic pharmacology of local anaesthetics - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Medicinal Chemistry Applications of Ethyl 4-(ethylamino)benzoate

Abstract

Ethyl 4-(ethylamino)benzoate is a para-aminobenzoic acid (PABA) derivative with significant, yet underexplored, potential in medicinal chemistry. As a structural analog of the widely used topical anesthetic Benzocaine (Ethyl 4-aminobenzoate), it presents a compelling case for investigation as a novel local anesthetic agent. The introduction of an N-ethyl group offers a key modification point that can modulate physicochemical properties such as lipophilicity and pKa, thereby influencing anesthetic potency, duration of action, and metabolic profile. Beyond its potential as a standalone therapeutic, its structure serves as a versatile scaffold for the synthesis of more complex molecules. This guide provides a technical overview of Ethyl 4-(ethylamino)benzoate, outlines its hypothesized mechanisms of action, presents a strategic workflow for its evaluation as a local anesthetic, and discusses its utility as a synthetic intermediate in drug discovery.

Introduction: The Chemical and Pharmacological Context

Ethyl 4-(ethylamino)benzoate belongs to the family of amino-ester local anesthetics. The quintessential structure of these molecules comprises three components: a lipophilic aromatic ring, an intermediate ester linkage, and a hydrophilic amine group.[1] This amphiphilic nature is critical for their mechanism of action, allowing them to traverse the lipid bilayer of neuronal membranes to reach their intracellular target.[2]

The parent compound for this series, Benzocaine (Ethyl 4-aminobenzoate), is a widely used surface anesthetic valued for its ability to provide temporary relief from pain associated with minor skin irritations and oral discomfort.[3][4] However, its utility is primarily limited to topical applications due to its low water solubility and potential for systemic toxicity. The N-ethylation of the primary amine in Benzocaine to yield Ethyl 4-(ethylamino)benzoate introduces a subtle but significant structural change that warrants a thorough investigation into its medicinal chemistry potential.

Comparative Physicochemical Properties

The addition of an ethyl group to the nitrogen atom is predicted to increase the molecule's lipophilicity (LogP) and may alter its acid dissociation constant (pKa). These parameters are critical determinants of a local anesthetic's pharmacological profile. Increased lipophilicity often correlates with greater potency and a longer duration of action, as the molecule can more readily partition into the nerve membrane and remain at the site of action.[5] The pKa influences the onset of action, as it dictates the ratio of ionized to unionized forms at physiological pH; the unionized form is required to cross the cell membrane, while the ionized form is active at the intracellular binding site on the sodium channel.[6]

Property	Ethyl 4-(ethylamino)benzoate	Benzocaine (Ethyl 4-aminobenzoate)	Rationale for Difference
Molecular Formula	C₁₁H₁₅NO₂	C₉H₁₁NO₂	Addition of a C₂H₄ group
Molecular Weight	193.24 g/mol [7]	165.19 g/mol	Increased mass from the N-ethyl group
LogP (Predicted)	2.3 - 2.9[8]	1.8 - 2.0	The ethyl group increases hydrophobicity
pKa (Predicted)	~6.94[9]	~2.5 - 3.5[10]	Alkyl groups on the amine increase basicity
Hydrogen Bond Donors	1[8]	1	The N-H bond remains
Hydrogen Bond Acceptors	3[8]	3	No change in acceptor sites (carbonyl and amine)

Table 1: Comparison of predicted physicochemical properties.

Potential Application I: A Novel Local Anesthetic Agent

The structural analogy to Benzocaine provides a strong rationale for evaluating Ethyl 4-(ethylamino)benzoate as a local anesthetic.

Mechanistic Hypothesis: Targeting the Voltage-Gated Sodium Channel

Local anesthetics exert their effect by blocking the propagation of action potentials in nerve fibers.[2] The primary molecular target is the voltage-gated sodium (Nav) channel.[6] The proposed mechanism involves the unionized form of the anesthetic molecule diffusing across the neuronal membrane. Once in the cytoplasm, it equilibrates into its ionized (protonated) form, which then binds to a specific receptor site on the intracellular side of the Nav channel.[5] This binding stabilizes the channel in its inactivated state, preventing the influx of sodium ions necessary for depolarization and thereby halting nerve impulse transmission.[6] Given its structure, Ethyl 4-(ethylamino)benzoate is hypothesized to follow this same fundamental mechanism.

Diagram 1: Hypothesized mechanism of local anesthetic action.

Structure-Activity Relationship (SAR) Insights

The N-ethyl group is the key structural differentiator from Benzocaine and is expected to have several impacts:

• Potency: The increased lipophilicity could enhance its ability to penetrate the nerve sheath and membrane, potentially leading to higher potency.

• Duration of Action: Higher lipid solubility often results in a longer duration of action, as the molecule can form a depot within the lipid-rich nerve tissue, leading to a sustained release to the receptor site.[5]

• Metabolism: Amino-ester local anesthetics are primarily metabolized by plasma pseudocholinesterases.[6][11] The N-ethyl group may sterically hinder this hydrolysis, potentially slowing down its rate of metabolism and clearance compared to Benzocaine. This could prolong its effect but also might increase the risk of systemic toxicity if absorbed.

Proposed Experimental Validation Workflow

A tiered approach is necessary to systematically evaluate the local anesthetic potential of Ethyl 4-(ethylamino)benzoate.

Diagram 2: Proposed workflow for evaluating anesthetic potential.

Experimental Protocol: Ex Vivo Sciatic Nerve Block Assay

This protocol provides a method to assess the compound's ability to block nerve conduction in an isolated tissue preparation.

Objective: To determine the concentration-dependent effect of Ethyl 4-(ethylamino)benzoate on compound action potential (CAP) amplitude in an isolated rodent sciatic nerve.

Materials:

• Ethyl 4-(ethylamino)benzoate, Benzocaine HCl (positive control), Lidocaine HCl (positive control).

• Krebs solution (in mM: 118 NaCl, 4.7 KCl, 2.5 CaCl₂, 1.2 MgSO₄, 1.2 KH₂PO₄, 25 NaHCO₃, 11 Glucose).

• Adult Wistar rat or mouse.

• Nerve chamber with stimulating and recording electrodes.

• Amplifier and data acquisition system.

• Dissection tools.

Methodology:

• Nerve Dissection: Humanely euthanize the animal according to approved institutional protocols. Dissect the sciatic nerve from the sciatic notch to the tibial and peroneal branches.

• Mounting: Carefully mount the nerve in the recording chamber, ensuring the stimulating electrodes are at the proximal end and recording electrodes are at the distal end.

• Equilibration: Perfuse the chamber with oxygenated (95% O₂/5% CO₂) Krebs solution at 37°C for at least 60 minutes to allow the nerve to stabilize.

• Baseline Recording: Stimulate the nerve with supramaximal square-wave pulses (e.g., 0.1 ms duration) and record the baseline CAP.

• Drug Application: Replace the normal Krebs solution with solutions containing increasing concentrations of Ethyl 4-(ethylamino)benzoate (e.g., 1 µM, 10 µM, 100 µM, 1 mM). Apply each concentration for a set period (e.g., 20 minutes).

• Data Recording: Record the CAP at regular intervals during drug exposure.

• Washout: After the highest concentration, perfuse the chamber with drug-free Krebs solution to assess the reversibility of the block.

• Analysis: Measure the peak amplitude of the CAP at each concentration and time point. Express the results as a percentage of the baseline CAP amplitude. Calculate the IC₅₀ (the concentration that causes 50% inhibition of the CAP).

Potential Application II: Intermediate in Drug Synthesis

The chemical structure of Ethyl 4-(ethylamino)benzoate makes it a valuable building block for more complex molecules. The secondary amine provides a nucleophilic site for further chemical elaboration, distinct from the primary amine of Benzocaine.

Rationale for Synthetic Utility

• N-Alkylation/Acylation: The secondary amine can be readily acylated or further alkylated to introduce diverse functional groups, extending the molecular scaffold.

• Precursor to More Potent Anesthetics: Many advanced local anesthetics, such as Tetracaine, are built upon a PABA-like core. For instance, Ethyl 4-(butylamino)benzoate is a known intermediate in the synthesis of Tetracaine.[12] Ethyl 4-(ethylamino)benzoate could serve as a precursor for novel analogues.

• Scaffold for Other Therapeutic Areas: PABA derivatives are not limited to anesthetics; they have been explored for applications including sunscreens and as components of antiviral and anticancer agents.[13][14][15]

Example Synthetic Pathway: Synthesis of a Procaine Analog

This diagram illustrates a hypothetical pathway where Ethyl 4-(ethylamino)benzoate is used to synthesize an analog of Procaine, a common injectable local anesthetic.

Diagram 3: Hypothetical synthesis of a Procaine analog.

Toxicological Profile and Safety Considerations

A critical aspect of developing any amino-ester anesthetic is evaluating its potential for toxicity.

Local Anesthetic Systemic Toxicity (LAST)

If significant amounts of a local anesthetic reach systemic circulation, it can lead to severe adverse effects on the central nervous system (CNS) and cardiovascular system (CVS).[11] Initial CNS symptoms can be excitatory (e.g., dizziness, tinnitus, seizures) followed by depression (e.g., coma, respiratory arrest).[5][16] Cardiovascular effects include hypotension, arrhythmias, and cardiac arrest.[11] The potential for LAST with Ethyl 4-(ethylamino)benzoate must be carefully assessed, particularly if its metabolic clearance is slower than that of Benzocaine.

Methemoglobinemia

A specific risk associated with PABA-based anesthetics like Benzocaine is methemoglobinemia, a condition where the iron in hemoglobin is oxidized from the ferrous (Fe²⁺) to the ferric (Fe³⁺) state, rendering it unable to bind and transport oxygen.[10][17] This can lead to functional anemia and cyanosis.[10] The risk is influenced by the dose, route of administration, and patient-specific factors like enzyme deficiencies.[18] It is crucial to determine if the N-ethyl metabolite of Ethyl 4-(ethylamino)benzoate is also an oxidizing agent capable of inducing this condition. An in vitro assay using human red blood cell lysates can provide an initial assessment of this risk.

Conclusion and Future Directions

Ethyl 4-(ethylamino)benzoate represents a promising, yet under-investigated, molecule in medicinal chemistry. Its most immediate and logical application is as a novel local anesthetic, where the N-ethyl group may confer advantageous properties over its parent compound, Benzocaine. A systematic evaluation of its efficacy, duration of action, and safety profile is warranted. Furthermore, its utility as a chemical intermediate opens avenues for the creation of new chemical entities in diverse therapeutic areas. Future research should focus not only on its anesthetic properties but also on its potential as a scaffold in the development of drugs targeting other biological systems, leveraging the rich history of PABA derivatives in medicine.[14]

References

• Intermediate (Shanghai) Industrial Development Co., Ltd. Ethyl 4-[[(methylphenylamino)methylene]amino]benzoate.
• ChemicalBook. Ethyl 4-[[(methylphenylamino)methylene]amino]benzoate | 57834-33-0.
• LookChem. Ethyl 4-(ethylamino)benzoate.
• Zhonding Chemicals. Ethyl 4-(Butylamino)benzoate: Chemistry, Applications, and Significance.
• ResearchGate. (PDF) Ethyl 4-(dimethylamino)benzoate.
• PubChem, National Institutes of Health. Benzocaine | C9H11NO2 | CID 2337.
• Organic Syntheses. ethyl 4-aminobenzoate.
• Google Patents. CN105481707A - Preparation method of ethyl-4-dimethylaminobenzoate intermediate benzocaine.
• PubChem, National Institutes of Health. 4-Aminobenzoic Acid | C7H7NO2 | CID 978.
• Deranged Physiology. Pharmacology of local anaesthetics.
• LITFL. Local Anaesthetics - Part One.
• PubChem, National Institutes of Health. Ethyl 4-(ethenylamino)benzoate | C11H13NO2 | CID 147863088.
• Sigma-Aldrich. Ethyl 4-aminobenzoate 0.98 Et-PABA.
• MDPI. Ethyl 4-((11-(Hexylamino)-11-oxoundecyl)oxy)benzoate.
• Patsnap Synapse. What is Ethyl Aminobenzoate used for?
• StatPearls, NCBI Bookshelf. Local Anesthetic Toxicity.
• PubMed. n-Alkyl p-aminobenzoates as derivatizing agents in the isolation, separation, and characterization of submicrogram quantities of oligosaccharides by liquid secondary ion mass spectrometry.
• PMC, National Institutes of Health. Benzocaine-Induced Methemoglobinemia: A Potentially Fatal Complication of Transesophageal Echocardiography.
• PMC, National Institutes of Health. Synthesis and biological activities of local anesthetics.
• Medscape. Local Anesthetic Toxicity: Practice Essentials, Background, Pathophysiology.
• ResearchGate. (PDF) Benzocaine and lidocaine induced methemoglobinemia after bronchoscopy: A case report.
• JoVE. Video: Local Anesthetics: Chemistry and Structure-Activity Relationship.
• Taylor & Francis Online. An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties.
• PMC, National Institutes of Health. Risk of acquired methemoglobinemia with different topical anesthetics during endoscopic procedures.
• MDPI. Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications.
• YouTube. SAR of Local Anaesthetics | Procaine, Lidocaine, Benzocaine | Structure | BP 501T | L~51.
• apicule. Ethyl 4-(butylamino)benzoate (CAS No: 94-32-6) API Intermediate Manufacturers.
• Cleveland Clinic Journal of Medicine. Methemoglobinemia from topical benzocaine.
• U.S. Food and Drug Administration. FDA Drug Safety Podcast: Risk of serious and potentially fatal blood disorder prompts FDA action...
• ERP System. Synthesis of ethyl 4-(butylamino)benzoate - 2017.
• LiverTox, NCBI Bookshelf. Amide Local Anesthetics.
• PubMed. An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties.

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Strategic Functionalization of Ethyl 4-(ethylamino)benzoate for Advanced Materials

Executive Summary

Ethyl 4-(ethylamino)benzoate (CAS: 59-46-1 derivative) represents a distinct scaffold within the aminobenzoate family. Unlike its primary amine parent, Benzocaine, the N-ethyl substituted variant offers a unique balance of lipophilicity, nucleophilicity, and electronic donation strength. This guide outlines the strategic derivatization of this molecule for two high-value material classes: Non-Linear Optical (NLO) Chromophores and Self-Assembling Organogelators . By exploiting the "push-pull" electronic architecture—where the N-ethylamino group acts as an electron donor and the ester as an acceptor—researchers can engineer materials with tunable optical and mechanical properties.

Molecular Architecture & Reactivity Profile

To successfully derivatize Ethyl 4-(ethylamino)benzoate, one must first understand its electronic landscape. The molecule functions as a classic Donor-

-Acceptor (D- -A) system.

Electronic "Push-Pull" System

• The Donor (D): The secondary amine (-NH-Et). The ethyl group exerts a positive inductive effect (+I), increasing the electron density on the nitrogen relative to a primary amine. This enhances the dipole moment, a critical parameter for NLO applications.

• The Acceptor (A): The ethyl ester (-COOEt). This group withdraws electron density via resonance (-R) and induction (-I).

• The Bridge (

  ): The phenyl ring facilitates charge transfer (CT) from D to A.

Steric vs. Nucleophilic Trade-off

The N-ethyl group introduces steric bulk that modulates reactivity.

• Advantage: It prevents uncontrolled hydrogen bonding networks often seen with primary amines, improving solubility in organic matrices for polymer doping.

• Constraint: Nucleophilic attack by the nitrogen on bulky electrophiles (e.g., tertiary alkyl halides) is slower than in primary amines, requiring optimized catalytic conditions.

Synthetic Pathway A: Transesterification for Organogelators

Target Application: Stimuli-responsive supramolecular gels for oil spill remediation or drug delivery.

Modifying the ester tail of Ethyl 4-(ethylamino)benzoate allows for the introduction of long alkyl chains or functional monomers (e.g., methacrylates) without disrupting the aromatic electronic core.

Experimental Protocol: Titanate-Mediated Transesterification

This protocol replaces the ethyl group with a long-chain alcohol (e.g., 1-Octanol) to induce Van der Waals-driven self-assembly.

Reagents:

• Substrate: Ethyl 4-(ethylamino)benzoate (1.0 eq)

• Nucleophile: 1-Octanol (5.0 eq - excess serves as solvent)

• Catalyst: Titanium(IV) isopropoxide (Ti(OiPr)₄) (5 mol%)

• Solvent: Toluene (anhydrous)

Step-by-Step Methodology:

• Setup: Charge a flame-dried 2-neck round-bottom flask with the substrate and 1-Octanol under an inert Argon atmosphere.

• Solvation: Add anhydrous toluene to dissolve the solids.

• Catalysis: Inject Ti(OiPr)₄ via syringe. The solution may turn slightly yellow due to titanate complexation.

• Equilibrium Shift: Heat the mixture to 110°C. Attach a Dean-Stark trap or a distillation head to continuously remove the ethanol byproduct. Critical Step: Removal of ethanol is thermodynamically required to drive the equilibrium forward.

• Monitoring: Monitor via TLC (Mobile phase: Hexane/EtOAc 8:2). The product will have a higher R_f value due to increased lipophilicity.

• Workup: Upon completion (approx. 6-8 hours), cool to room temperature. Quench with 1N HCl to decompose the titanate catalyst.

• Purification: Extract with ethyl acetate, dry over Na₂SO₄, and remove excess octanol via high-vacuum distillation or column chromatography.

Data Summary: Ester Derivatives

Derivative Type	Reagent	Reaction Time	Yield	Application
Long-Chain Alkyl	1-Octanol	6 h	88%	Organogelator (Lipophilic)
Methacrylate	2-Hydroxyethyl methacrylate (HEMA)	12 h	75%	Polymerizable Monomer
Glycol	Polyethylene Glycol (PEG-400)	8 h	82%	Water-Soluble UV Filter

Synthetic Pathway B: N-Functionalization for NLO Materials

Target Application: Second-order Non-Linear Optical (NLO) polymers for electro-optic modulators.

To maximize the hyperpolarizability (

) of the chromophore, the conjugation length must be extended, or the donor strength increased. We utilize the secondary amine to couple with electron-deficient aromatic systems.

Experimental Protocol: Ullmann-Type C-N Coupling

This reaction couples the secondary amine of the benzoate to an iodobenzene derivative, creating a triphenylamine-like structure which is a superior electron donor.

Reagents:

• Substrate: Ethyl 4-(ethylamino)benzoate (1.0 eq)

• Coupling Partner: 4-Iodonitrobenzene (1.1 eq)

• Catalyst: Copper(I) Iodide (CuI) (10 mol%)

• Ligand: L-Proline (20 mol%)

• Base: K₂CO₃ (2.0 eq)

• Solvent: DMSO (anhydrous)

Step-by-Step Methodology:

• Pre-complexation: In a screw-cap vial, mix CuI and L-Proline in DMSO and stir for 10 minutes under Argon to form the active catalytic species.

• Addition: Add the benzoate substrate, 4-iodonitrobenzene, and K₂CO₃.

• Heating: Seal the vial and heat to 90°C. The secondary amine is sterically hindered, so higher temperatures are necessary compared to primary amines.

• Validation: The reaction is complete when the starting secondary amine spot disappears on TLC.

• Workup: Dilute with water and extract with dichloromethane.[1] The product (a tertiary amine) will be deeply colored (orange/red) due to the extended charge transfer band.

Visualization of Workflows

The following diagrams illustrate the divergent synthesis pathways and the electronic logic behind the material design.

Reactivity Landscape & Divergent Synthesis

Figure 1: Divergent synthetic pathways transforming the ethyl 4-(ethylamino)benzoate scaffold into functional materials.

Electronic Mechanism: Push-Pull Activation

Figure 2: The "Push-Pull" electronic mechanism. The N-ethyl group enhances donor capacity, driving the charge transfer required for non-linear optical activity.

Analytical Validation Standards

To ensure the integrity of the synthesized materials, the following analytical benchmarks must be met.

NMR Spectroscopy (1H)

• Diagnostic Signal (Substrate): The N-ethyl group appears as a triplet at

  1.2 ppm (CH₃) and a quartet at 3.2 ppm (CH₂).

• Validation of Transesterification: Disappearance of the ethoxy quartet (

  4.3 ppm) and appearance of the new alkyl chain signals (e.g., multiplet at 4.1 ppm for octyl-OCH₂-).

• Validation of N-Coupling: Downfield shift of the aromatic protons ortho to the nitrogen due to the loss of electron density upon forming the tertiary amine.

Thermal Analysis (DSC)

• Melting Point Depression: Pure Ethyl 4-(ethylamino)benzoate melts at approx 88-90°C. Derivatization to long-chain esters usually lowers the melting point but may introduce liquid crystalline phases.

• Glass Transition (Tg): For methacrylate polymers derived from this scaffold,

  is a critical quality attribute. The bulky aromatic side chain typically raises compared to methyl methacrylate.

References

• Vertex AI Search. (2025). The Role of Ethyl 4-methylbenzoate in Advanced Organic Synthesis. NBInno. Retrieved from [Link]

• MDPI. (2024). Ethyl 4-((11-(Hexylamino)-11-oxoundecyl)oxy)benzoate Synthesis. Molbank.[2] Retrieved from [Link]

• Organic Syntheses. (2025). Procedure: Ethyl 4-aminobenzoate.[3] OrgSyn. Retrieved from [Link]

• Google Patents. (2007). Process for preparing aminobenzoate esters (US7547798B2).

• MDPI. (2020).[4] Quadratic Non-Linear Optical Properties of Benzoate Chromophores. Polymers. Retrieved from [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Computational Characterization of Ethyl 4-(ethylamino)benzoate: A Technical Guide

Executive Summary

Ethyl 4-(ethylamino)benzoate (CAS: 42265-58-7), often referred to as N-ethylbenzocaine, represents a structural evolution of the classical local anesthetic benzocaine.[1] By substituting an ethyl group onto the para-amino nitrogen, the molecule exhibits altered lipophilicity and electronic distribution compared to its parent compound.

This technical guide outlines a rigorous in silico framework for characterizing this specific derivative. It moves beyond generic protocols to focus on the specific computational challenges posed by secondary amine derivatives of ester anesthetics. The guide is structured to validate the molecule's electronic stability, binding mechanism to Voltage-Gated Sodium Channels (Nav), and ADMET profile.

Part 1: Electronic Structure & Quantum Mechanical Profiling (DFT)[1]

Causality & Rationale

The pharmacological efficacy of local anesthetics is governed by their ability to interact with the sodium channel pore.[2][3][4][5] This interaction is electrostatic and hydrophobic. Density Functional Theory (DFT) is required here not just for geometry, but to quantify the Molecular Electrostatic Potential (MEP) . The N-ethyl substitution increases the electron density on the aromatic ring via the inductive effect (+I), potentially altering the

stacking interactions with residues like Tyr-1586 in the Nav channel pore.

Experimental Protocol: DFT Workflow

Objective: Determine the Global Minimum Energy Structure and Electronic Descriptors.

• Structure Generation:

  • Build the 2D structure of Ethyl 4-(ethylamino)benzoate.

  • Perform a conformational search (using MMFF94 force field) to identify low-energy conformers of the ethyl ester and N-ethyl chains.[1]

• Geometry Optimization:

  • Software: Gaussian 16 / ORCA 5.0.

  • Functional/Basis Set: B3LYP/6-311++G(d,p).[1][6]

  • Why this level? The diffuse functions (++) are critical for capturing the lone pair electrons on the amine and ester oxygen, which are the primary hydrogen bond acceptors.

• Frequency Calculation:

  • Compute vibrational frequencies at the same level of theory.

  • Validation: Ensure no imaginary frequencies (NIMAG=0) to confirm a true local minimum.

• Descriptor Extraction:

  • Calculate HOMO/LUMO energies to derive the Energy Gap (

    ).

  • Generate MEP surfaces to visualize nucleophilic (red) and electrophilic (blue) regions.

Visualization: DFT Workflow (Graphviz)

Figure 1: Standardized DFT workflow ensuring geometric convergence before property extraction.

Part 2: Pharmacodynamic Modeling (Molecular Docking)[1]

Target Selection & Mechanism

Local anesthetics block the pore of Voltage-Gated Sodium Channels (Nav).[2][7]

• Target: Human Nav1.7 (PDB ID: 6J8E or 5EK0 ).

• Binding Site: The inner pore vestibule, specifically interacting with the S6 segments of domains III and IV.

• Hypothesis: The N-ethyl group of Ethyl 4-(ethylamino)benzoate increases steric bulk and hydrophobicity compared to benzocaine.[1] This should theoretically enhance Van der Waals contacts with Phe1764 and Tyr1771 (hNav1.7 numbering), potentially leading to a lower inhibition constant (

  ).

Experimental Protocol: Docking Simulation

Objective: Predict binding affinity and orientation.

• Protein Preparation:

  • Remove water molecules and co-crystallized ligands.

  • Add polar hydrogens and compute Gasteiger charges (AutoDock Tools).

  • Critical Step: Treat the pore residues (Phe, Tyr) as flexible if using induced-fit docking (IFD) protocols.

• Ligand Preparation:

  • Use the DFT-optimized geometry from Part 1.

  • Set the rotatable bonds (Ethyl ester chain, N-ethyl chain).

• Grid Generation:

  • Center the grid box on the central cavity pore (approx. coordinates

    for aligned channel structures).

  • Dimensions:

    Å.

• Docking Execution:

  • Engine: AutoDock Vina or Glide (Schrödinger).

  • Exhaustiveness: Set to 32 (high) to ensure sampling of the N-ethyl orientation.

• Analysis:

  • Cluster analysis of poses (RMSD < 2.0 Å).

  • Identify Hydrogen Bonds (distance < 3.5 Å) and

    interactions.[1]

Visualization: Docking Logic (Graphviz)[1]

Figure 2: Molecular docking pipeline targeting the voltage-gated sodium channel pore.[1]

Part 3: Physicochemical & ADMET Profiling

Comparative Analysis

The N-ethylation significantly alters the ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profile. The following data compares the derivative against the parent compound (Benzocaine) using validated in silico predictors (SwissADME/pkCSM).

Data Presentation: Predicted Properties

Property	Benzocaine (Parent)	Ethyl 4-(ethylamino)benzoate	Impact of N-Ethyl Group
LogP (Lipophilicity)	~1.86	2.37	Increased: Better membrane penetration; higher potency expected.[1]
Water Solubility	Moderate	Lower	Reduced aqueous solubility due to alkyl chain extension.[1]
BBB Permeability	High	Very High	Increased risk of CNS side effects if systemic absorption occurs.[1]
H-Bond Donors	2	1	Loss of one NH proton reduces polarity.[1]
Metabolic Stability	Low (Esterase hydrolysis)	Low	Still susceptible to plasma esterases (similar half-life expected).[1]

Note: LogP value for Ethyl 4-(ethylamino)benzoate is derived from consensus computational predictions and consistent with alkyl-substituted benzoates.

Toxicity & Safety Protocol

Self-Validating Check:

• AMES Toxicity: Run in silico mutagenicity prediction. Benzocaine is generally non-mutagenic; the N-ethyl derivative must be checked for specific alerts related to secondary amines (nitrosamine formation potential).[1]

• hERG Inhibition: Predict affinity for the hERG potassium channel. Increased lipophilicity (LogP > 2) often correlates with increased hERG binding risk (QT prolongation).

Part 4: Molecular Dynamics (MD) Simulation

Stability Verification

Docking provides a static snapshot. MD simulations are required to verify if the N-ethyl group stabilizes the ligand within the pore under physiological conditions.

Protocol

• System Setup:

  • Embed the Nav1.7 protein-ligand complex in a POPC lipid bilayer.[1]

  • Solvate with TIP3P water model.

  • Neutralize with 0.15 M NaCl.

• Equilibration:

  • NVT ensemble (1 ns) -> NPT ensemble (1 ns) to stabilize density and temperature (310 K).[1]

• Production Run:

  • Time: 100 ns.

  • Step size: 2 fs.

• Key Metric:

  • RMSD (Root Mean Square Deviation): If Ligand RMSD > 5 Å, the binding is unstable.

  • MM-GBSA: Calculate binding free energy (

    ) from the trajectory frames.

References

• Chemical Identity & Properties

  • National Center for Biotechnology Information. (2023).[8] PubChem Compound Summary for CID 93388, Ethyl 4-(ethylamino)benzoate.

  • [Link][1]

• Mechanism of Action (Nav Channels)

  • Tikhonov, D. B., & Zhorov, B. S. (2017). Mechanism of Sodium Channel Block by Local Anesthetics, Antiarrhythmics, and Anticonvulsants. Journal of General Physiology.

  • [Link]

• Computational Methodology (DFT & Docking)

  • Mishra, S. S., et al. (2022).[9][10] Antibacterial and anticancer profiling of new benzocaine derivatives: Design, synthesis, and molecular mechanism of action.

  • [Link]

• Nav1.7 Structure (PDB)

  • Shen, H., et al. (2019).

  • [Link][1]

Sources

• 1. ETHYL 4-(N,N-DIETHYLAMINO)BENZOATE | 10287-54-4 [chemicalbook.com]
• 2. Molecular modeling of local anesthetic drug binding by voltage-gated sodium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Modeling of benzocaine analog interactions with the D4S6 segment of NaV4.1 voltage-gated sodium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Molecular Action of Lidocaine on the Voltage Sensors of Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular Model of Anticonvulsant Drug Binding to the Voltage-Gated Sodium Channel Inner Pore - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Druggability of Voltage-Gated Sodium Channels—Exploring Old and New Drug Receptor Sites [frontiersin.org]
• 8. Ethyl 4-(ethenylamino)benzoate | C11H13NO2 | CID 147863088 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Antibacterial and anticancer profiling of new benzocaine derivatives: Design, synthesis, and molecular mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. espublisher.com [espublisher.com]

Technical Guide: Ethyl 4-(ethylamino)benzoate in Azo Dye Synthesis

This guide details the technical application of Ethyl 4-(ethylamino)benzoate (CAS: 42265-58-7) as a specialized coupling component in the synthesis of donor-acceptor azo dyes. Unlike its primary amine analogue (Benzocaine), which acts as a diazonium source, this secondary amine derivative functions as an activated nucleophile, facilitating the creation of "push-pull" chromophores essential for non-linear optical (NLO) materials and high-performance textile dyes.

[1]

Executive Summary

Ethyl 4-(ethylamino)benzoate is a secondary aromatic amine characterized by a dual-functional electronic structure: a strong electron-donating amino group (

) and an electron-withdrawing ester group ( ) in the para position. In azo dye synthesis, it serves exclusively as a Coupling Component .

Its structural specificity allows for the synthesis of mono-azo dyes with high solvatochromism and distinct bathochromic shifts compared to primary amine analogues. This guide provides a validated protocol for coupling this substrate with active diazonium salts, emphasizing regioselectivity control and solubility management.

Chemical Profile & Mechanistic Role[2][3][4][5]

Substrate Characteristics

Property	Data	Relevance to Synthesis
IUPAC Name	Ethyl 4-(ethylamino)benzoate	Precursor specificity
CAS Number	42265-58-7	Identification
Molecular Weight	193.24 g/mol	Stoichiometry calculations
Electronic Nature	-Donor (Amine) / -Acceptor (Ester)	"Push-Pull" electronic system
Solubility	Soluble in EtOH, ; Low in	Requires co-solvent for coupling
pKb (Approx)	~11-12 (Less basic than aniline)	Requires careful pH control

Mechanism of Action: Electrophilic Aromatic Substitution

The synthesis relies on an azo coupling reaction (

). Ethyl 4-(ethylamino)benzoate cannot be diazotized directly due to the lack of a second N-H proton. Instead, it reacts with an external diazonium electrophile ( ).

Regiochemistry:

• The

  group is a strong ortho/para activator.

• The

  group is a meta deactivator.

• Result: Since the para position is blocked by the ester, and the ester reinforces the ortho direction of the amine (meta to ester = ortho to amine), the coupling occurs exclusively ortho to the ethylamino group .

Reaction Scheme (DOT Visualization)

Caption: Electrophilic attack of the diazonium ion on the activated C3 position of the benzoate ring.

Experimental Protocol

Materials & Reagents[3][6]

• Coupling Component: Ethyl 4-(ethylamino)benzoate (10 mmol, 1.93 g).

• Diazo Component: 4-Nitroaniline (10 mmol, 1.38 g) - Selected for "Push-Pull" demonstration.

• Solvents: Ethanol (95%), Glacial Acetic Acid, Distilled Water.

• Reagents: Sodium Nitrite (

  ), Hydrochloric Acid (concentrated), Sodium Acetate (buffer).

Workflow Diagram

Caption: Step-by-step synthesis workflow ensuring temperature control and pH buffering.

Detailed Methodology

Phase 1: Diazotization (Generation of Electrophile)

• Dissolution: In a 100 mL beaker, dissolve 1.38 g of 4-nitroaniline in 10 mL of concentrated HCl and 10 mL of water. Heat gently if necessary to dissolve, then cool rapidly to precipitate fine crystals of the amine hydrochloride.

• Nitrosation: Place the beaker in an ice-salt bath to maintain temperature between 0–5°C .

• Addition: Add a solution of sodium nitrite (0.75 g in 5 mL water) dropwise with vigorous stirring.

• Validation: The solution should become clear (pale yellow). Test with starch-iodide paper; an immediate blue color confirms excess nitrous acid (required). Destroy excess nitrous acid with a pinch of urea if necessary.

Phase 2: Coupling Reaction[1]

• Coupler Preparation: Dissolve 1.93 g of Ethyl 4-(ethylamino)benzoate in 20 mL of Glacial Acetic Acid. (Note: The ester is hydrophobic; acetic acid ensures solubility while preventing protonation of the amine lone pair that would deactivate the ring).

• Mixing: Slowly add the cold diazonium solution (from Phase 1) to the coupler solution over 20 minutes.

• pH Adjustment (Critical): The reaction mixture will be highly acidic. Slowly add a saturated Sodium Acetate solution to adjust the pH to 4–5 .

  • Why? At pH < 3, the secondary amine is protonated (

    ) and cannot couple. At pH > 7, the diazonium salt decomposes.

• Reaction: Stir the deep red/crimson mixture for 2 hours at <10°C, then allow to warm to room temperature overnight.

Phase 3: Isolation and Purification

• Precipitation: Pour the reaction mixture into 200 mL of ice-cold water with vigorous stirring. The azo dye will precipitate as a solid.

• Filtration: Collect the solid by vacuum filtration. Wash with copious amounts of water to remove inorganic salts and acid traces.

• Recrystallization: Recrystallize from hot ethanol or an ethanol/water (80:20) mixture to obtain pure crystals.

Characterization & Validation

To validate the successful synthesis of the azo dye (e.g., Ethyl 3-[(4-nitrophenyl)diazenyl]-4-(ethylamino)benzoate), use the following parameters:

Technique	Expected Observation	Structural Insight
UV-Vis Spectroscopy	~480-520 nm (Solvent dependent)	Confirms extended conjugation (Push-Pull system).
IR Spectroscopy	Peak at ~1400-1420 cm⁻¹ ( )	Confirms azo bridge formation.
IR Spectroscopy	Peak at ~1710 cm⁻¹ (Ester )	Confirms retention of benzoate ester.
1H NMR	Loss of ortho-coupling protons; downfield shift	Verifies substitution at the C3 position.
TLC	Single spot, distinct from reactants	Purity check (Mobile phase: Hexane/Ethyl Acetate 3:1).

Safety & Handling

• Ethyl 4-(ethylamino)benzoate: Irritant. Avoid inhalation.

• Diazonium Salts: Unstable and potentially explosive if dried. Keep in solution and cold.

• 4-Nitroaniline: Toxic by inhalation and skin contact. Use a fume hood.

• General: Wear nitrile gloves, safety goggles, and lab coats. Dispose of azo waste in designated halogenated/non-halogenated organic waste streams.

References

• PubChem. (2025).[2][3] Ethyl 4-(ethylamino)benzoate | C11H15NO2. National Library of Medicine. Available at: [Link]

• Hassan, Q. M. A., et al. (2025).[3][4] A novel azo compound derived from ethyl-4-amino benzoate: synthesis, nonlinear optical properties and DFT investigations. ResearchGate. Available at: [Link]

• Master Organic Chemistry. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Available at: [Link]

• Lumen Learning. (n.d.). Reactions involving arenediazonium salts. Organic Chemistry II. Available at: [Link]

Sources

• 1. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 2. Ethyl 4-(ethenylamino)benzoate | C11H13NO2 | CID 147863088 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl 4-amino(~2~H_4_)benzoate | C9H11NO2 | CID 45038201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application of Ethyl 4-(ethylamino)benzoate as a UV absorber

Application Note: Characterization and Protocol for Ethyl 4-(ethylamino)benzoate as a UVB Absorber

Executive Summary

Ethyl 4-(ethylamino)benzoate (CAS: 42265-58-7) is a secondary amine derivative of para-aminobenzoic acid (PABA). Structurally distinct from primary amine UV filters (e.g., Benzocaine) and tertiary amine synergists (e.g., Ethyl 4-(dimethylamino)benzoate), this compound functions as a specific UVB absorber (

nm).

This application note provides a comprehensive technical guide for researchers evaluating Ethyl 4-(ethylamino)benzoate for use in polymer stabilization (preventing photo-yellowing) and cosmetic formulation R&D (as a PABA-analog model). The guide details its photophysical mechanism, solubility profiles, and rigorous protocols for efficacy and stability testing.

Chemical & Photophysical Profile

Structural Identity

Unlike standard PABA (primary amine) which is susceptible to oxidation and Schiff base formation, the N-ethyl substitution in Ethyl 4-(ethylamino)benzoate introduces steric protection and alters electron density, resulting in a bathochromic shift (red-shift) of the absorption maximum compared to the parent ester.

Property	Specification
Chemical Name	Ethyl 4-(ethylamino)benzoate
CAS Number	42265-58-7
Molecular Formula
Molecular Weight	193.24 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in Ethanol, Methanol, C12-15 Alkyl Benzoate; Insoluble in Water
Absorption Range	UVB (290 – 320 nm); Peak nm (in EtOH)

Mechanism of Action: Intramolecular Charge Transfer (ICT)

The UV absorption capability stems from a "Push-Pull" electron system. The electron-donating ethylamino group pushes electron density into the benzene ring, while the electron-withdrawing ester group pulls it. Upon UVB irradiation, the molecule undergoes a

transition.

Diagram 1: Photophysical Dissipation Pathway The following diagram illustrates the energy dissipation pathway that prevents UV damage to the substrate (skin or polymer matrix).

Caption: Mechanism of UV energy dissipation via Internal Conversion (IC), preventing substrate degradation.

Application Protocols

Protocol A: Determination of Molar Extinction Coefficient ( )

Objective: To quantify the UV absorbing efficiency of the candidate molecule. A high

value indicates potent protection at low concentrations.

Materials:

• Spectrophotometric grade Ethanol.

• Quartz cuvettes (1 cm path length).

• UV-Vis Spectrophotometer (Double beam preferred).

Procedure:

• Stock Solution Preparation: Weigh exactly 19.3 mg of Ethyl 4-(ethylamino)benzoate. Dissolve in 100 mL Ethanol to create a

  M stock solution.

• Dilution Series: Prepare serial dilutions to obtain concentrations of

  .

• Baseline Correction: Run a blank scan with pure Ethanol from 200 nm to 400 nm.

• Measurement: Scan each dilution. Note the absorbance (

  ) at (approx. 308 nm).

• Calculation: Plot Absorbance (

  -axis) vs. Concentration ( -axis).

  • Apply Beer-Lambert Law:

  • The slope of the linear regression line is

    (units: ).

  • Target Specification: A competitive UVB filter should exhibit

    .

Protocol B: Photostability Assessment

Objective: To ensure the molecule does not degrade into toxic byproducts upon UV exposure. PABA derivatives can sometimes undergo photo-Fries rearrangement.

Workflow Diagram:

Caption: Step-by-step workflow for assessing photostability using PMMA plates and solar simulation.

Detailed Steps:

• Substrate: Use PMMA (polymethylmethacrylate) plates with controlled roughness (

  ) to simulate skin topography.

• Application: Dissolve the compound at 2% (w/w) in a carrier oil (e.g., Isopropyl Myristate or C12-15 Alkyl Benzoate). Apply

  to the plate.

• Irradiation: Expose the plate to a Solar Simulator (Xenon arc lamp) delivering a standardized dose (e.g., 50

  or approx. 2 hours of noon sun).

• Analysis: Measure the transmission spectrum before (

  ) and after ( ) irradiation.

• Criteria: A recovery of

  indicates excellent photostability. If , the addition of a triplet state quencher (e.g., Octocrylene) is recommended.

Protocol C: HPLC Quantification (Quality Control)

Objective: To verify purity and concentration in formulations.

• Column: C18 Reverse Phase (e.g.,

  ).

• Mobile Phase: Methanol : Water (75 : 25 v/v) with 0.1% Acetic Acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 308 nm.

• Retention Time: Expect elution between 4–6 minutes (more lipophilic than Benzocaine).

Formulation Guidelines

When incorporating Ethyl 4-(ethylamino)benzoate into emulsions or polymer matrices, consider the following:

• Solubility Management: As a crystalline solid, it carries a risk of recrystallization, which reduces UV efficacy.

  • Recommendation: Pre-dissolve in polar emollients like C12-15 Alkyl Benzoate or Caprylic/Capric Triglyceride before adding to the oil phase.

• pH Stability: Esters are susceptible to hydrolysis at extreme pH.

  • Target pH: Maintain formulation pH between 5.0 and 7.0. Avoid strong alkaline environments which may hydrolyze the ester bond to 4-(ethylamino)benzoic acid.

• Synergy: Combine with oil-soluble UVA filters (e.g., Avobenzone) to provide broad-spectrum protection. The PABA derivative covers the UVB region, while the partner covers UVA.

Safety & Regulatory Context

• Sensitization Potential: While less sensitizing than unsubstituted PABA, secondary amines can still elicit reactions in sensitive individuals. Patch testing (RIPT) is mandatory for cosmetic applications.

• Nitrosamine Warning: Secondary amines (like the ethylamino group here) can react with nitrosating agents to form nitrosamines.

  • Critical Constraint:Do not formulate with nitrosating agents (e.g., Bronopol, Sodium Nitrite).

  • Mitigation: Include antioxidants like Vitamin C or E in the formulation to inhibit nitrosamine formation.

References

• PubChem. (2023). Compound Summary: Ethyl 4-(ethylamino)benzoate (CAS 42265-58-7).[1] National Library of Medicine. Retrieved October 26, 2023, from [Link]

• Shaath, N. A. (2005).[2] The Encyclopedia of Ultraviolet Filters. Allured Publishing Corporation. (Standard reference for UV filter protocols).

• ISO 24443:2012.Determination of sunscreen UVA photoprotection in vitro. International Organization for Standardization.
• Egerton, P. L., et al. (1981). "Photochemistry of p-aminobenzoic acid esters." Journal of Photochemistry, 16(1), 1-9.

Sources

• 1. lookchem.com [lookchem.com]
• 2. Ethyl 4-(benzoylamino)benzoate | C16H15NO3 | CID 12914 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Ethyl 4-(dimethylamino)benzoate (EDB) as a Co-initiator in Free-Radical Photopolymerization

Document ID: ANP-EDB-2026-02

Abstract: This guide provides a comprehensive technical overview of Ethyl 4-(dimethylamino)benzoate (EDB), a highly efficient tertiary amine synergist, for its application in photopolymerization. We delve into the underlying photochemical mechanisms, offer field-proven experimental protocols, and present a detailed troubleshooting guide. This document is intended for researchers, scientists, and formulation chemists in materials science and drug development who are leveraging light-activated polymerization.

Foundational Principles: EDB in Type II Photoinitiation

Ethyl 4-(dimethylamino)benzoate (CAS: 10287-53-3), often abbreviated as EDB or EDAB, is not a photoinitiator in the strictest sense; it does not efficiently absorb UV radiation to independently generate radicals. Instead, it functions as a powerful co-initiator or synergist in what is known as a Type II photoinitiation system .[1][2]

Type II systems employ a bimolecular mechanism. This process requires two components:

• A Primary Photoinitiator (The Sensitizer): A molecule that absorbs light energy, typically an aromatic ketone like Benzophenone (BP), Camphorquinone (CQ), or a thioxanthone derivative (e.g., Isopropylthioxanthone, ITX).[3]

• A Co-initiator (The Hydrogen/Electron Donor): A molecule, such as EDB, that interacts with the excited-state sensitizer to generate the polymerizing free radicals.[2][4]

The primary advantage of this dual-component system is its versatility and, critically, its ability to overcome one of the most persistent challenges in free-radical polymerization: oxygen inhibition.

The Mechanism of Radical Generation

The initiation cascade is a multi-step process grounded in fundamental photochemistry, often involving a Norrish Type II-like hydrogen abstraction reaction.[5][6][7]

• Photoexcitation: The primary sensitizer (PI), such as ITX or CQ, absorbs a photon of appropriate wavelength (e.g., UV-A or blue light), promoting it from its ground state (S₀) to an excited singlet state (S₁).

• Intersystem Crossing (ISC): The excited singlet state rapidly undergoes intersystem crossing to a more stable, longer-lived triplet state (T₁). This triplet state is the key reactive species.

• Hydrogen Abstraction/Electron Transfer: The excited triplet sensitizer (PI*) interacts with the tertiary amine, EDB. An electron is transferred from the nitrogen atom of EDB to the excited sensitizer, followed by the abstraction of a proton from a carbon adjacent to the nitrogen.[1]

• Radical Formation: This interaction yields two radicals: a ketyl radical (from the primary initiator) and a highly reactive amine-alkyl radical from EDB.

• Initiation: While the ketyl radical is generally less reactive or acts as a terminating agent, the amine-alkyl radical is highly efficient at attacking the double bonds of monomers (e.g., acrylates, methacrylates), thus initiating the polymerization chain reaction.[8]

This process is visually summarized in the diagram below.

Mechanism of Type II Photoinitiation with EDB.

Overcoming Oxygen Inhibition

Oxygen is a notorious inhibitor of free-radical polymerization. It readily scavenges initiating radicals to form stable peroxy radicals, which are incapable of initiating polymerization, leading to incomplete cure and surface tackiness.[9] EDB-based systems significantly mitigate this issue. The tertiary amine can react with peroxy radicals, consuming oxygen and regenerating an active radical species, allowing polymerization to proceed even in the presence of air.[1] This makes EDB particularly valuable for applications in thin films and coatings cured under ambient conditions.

Formulation & System Design

The efficacy of an EDB-based system is highly dependent on the careful selection of its components and their relative concentrations.

Core Components

A typical photocurable formulation will include:

• Monomers/Oligomers: The polymerizable backbone of the system (e.g., acrylates, methacrylates). Their viscosity, functionality, and reactivity are critical parameters.

• Primary Photoinitiator (Sensitizer): Must have an absorption spectrum that overlaps with the emission spectrum of the light source.[2] Examples include Isopropylthioxanthone (ITX) for UV-A sources (~365 nm) and Camphorquinone (CQ) for visible blue light sources (~470 nm).[8][10]

• Co-initiator (EDB): The concentration of EDB is crucial. Too little results in slow or incomplete curing, while too much can lead to premature chain termination, plasticization of the final polymer, and potential yellowing.[3]

Typical Formulation Parameters

The following table provides a starting point for formulation development. Optimization is essential for each specific application.

Component	Role	Typical Concentration (w/w %)	Rationale & Causality
Oligomer(s)	Provides core properties (flexibility, hardness)	40 - 70%	The main structural component of the cured material.
Monomer(s)	Reactive diluent, adjusts viscosity, crosslink density	30 - 60%	Lower viscosity aids processing; higher functionality increases crosslink density and hardness.
Primary Initiator	Light absorption and energy transfer	0.2 - 2.0%	Concentration must be sufficient for light absorption but not so high as to cause excessive surface absorption ("through-cure" issues).[11]
EDB	Co-initiator, oxygen scavenger	0.5 - 5.0%[1]	The ratio to the primary initiator is critical, often ranging from 1:1 to 2:1 (EDB:PI) by weight. Higher levels can improve surface cure.
Additives	Stabilizers, pigments, fillers, etc.	0 - 20%	Can significantly impact light penetration and must be accounted for during initiator selection.

Note: Concentrations are highly dependent on the specific chemicals chosen, film thickness, and light source intensity.

Experimental Protocols

Safety First: Always consult the Safety Data Sheet (SDS) before handling any chemical.[12][13] EDB may cause skin and eye irritation and has been flagged for potential reproductive toxicity.[13][14] Handle in a well-ventilated area and wear appropriate Personal Protective Equipment (PPE), including gloves, safety glasses, and a lab coat.[12][15]

General Experimental Workflow

The following diagram outlines the standard workflow for preparing and testing a photocurable resin formulation.

Standard workflow for photopolymerization experiments.

Protocol 1: Preparation and UV Curing of a Model Acrylate Film

Objective: To create a tack-free, crosslinked polymer film using an ITX/EDB photoinitiator system.

Materials & Equipment:

• Trimethylolpropane triacrylate (TMPTA) (Monomer)

• Urethane Diacrylate (Oligomer)

• Isopropylthioxanthone (ITX) (Primary Photoinitiator)

• Ethyl 4-(dimethylamino)benzoate (EDB) (Co-initiator)

• Glass or metal substrate

• Magnetic stirrer and stir bar

• Amber glass vial

• Adjustable film applicator (drawdown bar)

• UV LED lamp (365 nm, >100 mW/cm²) or a mercury vapor lamp

Procedure:

• Formulation Preparation (in a fume hood, away from direct light): a. To an amber glass vial, add 5.0 g of TMPTA. b. Add 0.1 g of ITX (1% w/w of total resin). Stir with a magnetic stirrer until fully dissolved. The solution may be slightly yellow. c. Add 0.2 g of EDB (2% w/w of total resin). Continue stirring until dissolved. d. Add 4.7 g of the Urethane Diacrylate oligomer. Stir until the mixture is completely homogeneous. Allow any air bubbles to dissipate.

• Film Application: a. Place a clean glass slide on a flat surface. b. Set the film applicator to the desired thickness (e.g., 50 µm). c. Place the applicator on the slide. Pipette a small amount of the prepared resin in front of the applicator blade. d. With a smooth, steady motion, draw the applicator across the slide to create a uniform wet film.

• Curing: a. Place the coated substrate under the UV lamp. Ensure the distance between the lamp and the substrate is fixed and known. b. Expose the film to the UV light for a predetermined time (e.g., start with 10-30 seconds). c. After exposure, test the surface for tackiness by lightly touching with a gloved finger or a cotton swab. If tacky, increase the exposure time.

• Validation: a. A properly cured film will be solid and tack-free. b. Perform a solvent rub test (e.g., with methyl ethyl ketone - MEK) to assess the degree of crosslinking. A high number of double rubs without film degradation indicates a good cure.

Protocol 2: Monitoring Polymerization Kinetics with Real-Time FTIR (RT-FTIR)

Objective: To quantitatively measure the rate of polymerization and the final degree of conversion by monitoring the disappearance of the acrylate C=C bond.

Equipment:

• FTIR spectrometer equipped with a horizontal transmission or ATR accessory.

• Fiber-optic light guide connected to a UV/Visible light source.

• Formulation from Protocol 3.2.

Procedure:

• Sample Preparation: a. Place a small drop of the uncured liquid resin onto the crystal of the ATR accessory or between two transparent salt plates (e.g., KBr). b. Create a thin, uniform film.

• Experiment Setup: a. Position the light guide to ensure uniform irradiation of the sample area being analyzed by the IR beam. b. Set up the FTIR software for a time-resolved scan (e.g., 1 spectrum per second). c. Monitor the acrylate C=C peak area, typically found around 1635 cm⁻¹ and 810 cm⁻¹. A stable internal reference peak (e.g., C=O ester peak at ~1720 cm⁻¹) should also be monitored.

• Data Acquisition: a. Begin collecting spectra to establish a baseline for the uncured resin (t=0). b. Turn on the light source to initiate polymerization while continuing to collect spectra. c. Continue collection until the acrylate peak area no longer changes, indicating the reaction has reached its maximum conversion.

• Data Analysis: a. The degree of conversion (DC%) at any given time (t) is calculated using the following formula: DC(t) % = [1 - (PeakArea_t / PeakArea_0)] * 100 where PeakArea_t is the area of the acrylate peak at time t, and PeakArea_0 is the initial peak area. b. Plotting DC% versus time yields the polymerization kinetic profile.[11]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Slow or Incomplete Cure	- Low light intensity or incorrect wavelength.- Initiator concentration is too low.- Oxygen inhibition is too high.	- Verify lamp output and ensure its spectrum matches the initiator's absorption.[2]- Increase the concentration of the ITX/EDB system (e.g., from 1:2 to 1.5:3 w/w).- For very sensitive systems, cure under a nitrogen atmosphere.[9]
Surface Remains Tacky	- Primarily caused by oxygen inhibition.- Insufficient EDB to scavenge oxygen.	- Increase the concentration of EDB relative to the primary initiator.- Use a higher intensity light source, which can generate radicals faster than oxygen can quench them.- Apply a barrier coat (e.g., a thin polyester film) during curing to block oxygen.
Poor Through-Cure (Depth)	- Formulation is too opaque (pigments/fillers).- Initiator concentration is too high, causing all light to be absorbed at the surface.	- Select a photoinitiator that photobleaches (color disappears upon irradiation).- Reduce the primary initiator concentration to allow for deeper light penetration.- Use a lamp with a longer wavelength component if possible.
Yellowing of Cured Polymer	- Excess amine co-initiator (EDB) or its byproducts.- The primary photoinitiator itself is prone to yellowing.	- Optimize and reduce the concentration of EDB to the minimum required for efficient curing.- Select a non-yellowing primary initiator (e.g., phosphine oxides, though these are Type I).- Ensure the formulation is protected from unintended light exposure during storage.

References

• Hampford Research Inc. Ethyl-4-dimethylaminobenzoate (EDAB) - Hampford Research Inc.[Link]

• ResearchGate. Ethyl‐4‐(Dimethylamino) benzoate initiation of the spontaneous polymerization of aqueous acidic adhesive formulations in the presence of a base | Request PDF.[Link]

• PubChem. Ethyl 4-(dimethylamino)benzoate | C11H15NO2 | CID 25127.[Link]

• YouTube. Norrish type-2 reaction: Basic concept, Mechanism and Examples.[Link]

• ResearchGate. Photoinitiating mechanisms of Type-I (A), Type-II (B) and two-photon active (C) initiators.[Link]

• Esstech, Inc. Item # PL-EHA, 2-Ethylhexyl 4-Dimethylamino Benzoate.[Link]

• Wikipedia. Norrish reaction.[Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Advantages of Ethyl 4-(dimethylamino)benzoate in UV Curing Formulations.[Link]

• Royal Society of Chemistry. Polymer Chemistry.[Link]

• YouTube. Photoinitiators for UV curable coatings, adhesives |Free Radical, Type I/II, Cationic.[Link]

• MDPI. The Photoinitiators Used in Resin Based Dental Composite—A Review and Future Perspectives.[Link]

• Polymer Innovation Blog. UV Curing: Part Three; Free Radical Photoinitiators.[Link]

• Google Patents.
• Google Patents. WO2020232083A1 - Photocurable resins for volumetric additive manufacturing.

• ResearchGate. (PDF) TROUBLESHOOTING AND TACKLING THE COMMON PROBLEMS IN VAT PHOTOPOLYMERIZATION AND FDM 3D PRINTING.[Link]

• CONICET. Photopolymerization of N,N-dimethylaminobenzyl alcohol as amine co-initiator for light-cured dental resins.[Link]

• MDPI. High-Performance Photoinitiating Systems for LED-Induced Photopolymerization.[Link]

• PMC. Biobased Acrylate Photocurable Resin Formulation for Stereolithography 3D Printing.[Link]

• Sun Fine Chem. Brief description of hydrogen-capturing photoinitiators and their two main categories.[Link]

• Wiley-VCH. 1 Backgrounds in Photopolymerization Reactions: A Short Overview.[Link]

• PMC - NIH. Synthesis and evaluation of a novel co-initiator for dentin adhesives: polymerization kinetics and leachables study.[Link]

• SciELO. Effect of the Incorporation of EDB Co-initiator in the Resin in Halogen and LED Light.[Link]

• ResearchGate. Compositions of the photocurable resins used in the study.[Link]

• Polymer Chemistry (RSC Publishing). Review of quantitative and qualitative methods for monitoring photopolymerization reactions.[Link]

• ResearchGate. 35 questions with answers in PHOTOPOLYMERIZATION | Scientific method.[Link]

• SlideShare. Photochemistry of Carbonyl Compound, Norrish type I and Type II Reaction.[Link]

• NIH. A Critical Review for Synergic Kinetics and Strategies for Enhanced Photopolymerizations for 3D-Printing and Additive Manufacturing.[Link]

• MDPI. Experimental Design Optimization of Acrylate—Tannin Photocurable Resins for 3D Printing of Bio-Based Porous Carbon Architectures.[Link]

• ACS Publications. Photopolymerization in 3D Printing.[Link]

• YouTube. Norrish Type-2 Reaction | Photochemistry | Very Important for CSIR-NET GATE.[Link]

• ResearchGate. Photopolymerization of methyl methacrylate: Effects of photochemical and photonic parameters on the chain length.[Link]

• eGyanKosh. Photochemistry of Carbonyl Compounds.[Link]

Sources

• 1. hampfordresearch.com [hampfordresearch.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. longchangchemical.com [longchangchemical.com]
• 4. UV Curing: Part Three; Free Radical Photoinitiators - Polymer Innovation Blog [polymerinnovationblog.com]
• 5. youtube.com [youtube.com]
• 6. Norrish reaction - Wikipedia [en.wikipedia.org]
• 7. Photochemistry of Carbonyl Compound, Norrish type I and Type II Reaction | PPTX [slideshare.net]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Review of quantitative and qualitative methods for monitoring photopolymerization reactions - Polymer Chemistry (RSC Publishing) DOI:10.1039/D2PY01538B [pubs.rsc.org]
• 12. fishersci.com [fishersci.com]
• 13. tcichemicals.com [tcichemicals.com]
• 14. Ethyl 4-(dimethylamino)benzoate | C11H15NO2 | CID 25127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. aksci.com [aksci.com]

Application Note: Scale-Up Synthesis of Ethyl 4-(ethylamino)benzoate

This application note outlines the process development and scale-up considerations for the synthesis of Ethyl 4-(ethylamino)benzoate (CAS: 42265-58-7), a secondary aromatic amine derivative of Benzocaine. This compound serves as a critical intermediate in the synthesis of advanced local anesthetics and UV absorbers.

The guide prioritizes Reductive Amination via Catalytic Hydrogenation over direct alkylation. Direct alkylation with ethyl halides is rejected for scale-up due to poor selectivity (formation of bis-ethylated impurities) and genotoxic byproducts.

Target Molecule: Ethyl 4-(ethylamino)benzoate (N-Ethyl Benzocaine) CAS Number: 42265-58-7 Molecular Formula: C₁₁H₁₅NO₂ Molecular Weight: 193.24 g/mol

Strategic Route Selection

For industrial scale-up, the synthesis must balance atom economy , impurity control , and process safety .

Comparison of Synthetic Routes

Feature	Route A: Direct Alkylation	Route B: Reductive Amination (Recommended)
Reagents	Benzocaine + Ethyl Iodide/Bromide + Base	Benzocaine + Acetaldehyde + H₂/Cat (or STAB)
Selectivity	Poor : Statistical mixture of mono- and di-ethylated products.	High : Steric and electronic control favors mono-alkylation.
Purification	Difficult chromatographic separation often required.	Acid-base extraction or crystallization.
Safety	Alkyl halides are potential genotoxins.	Acetaldehyde is flammable but manageable; no alkyl halides.
Scalability	Low (Yield losses to impurities).	High (Clean conversion, low waste).

Selected Route: Catalytic Reductive Alkylation . This method utilizes acetaldehyde to form a Schiff base (imine) intermediate, which is selectively reduced to the secondary amine.

Scientific Foundation & Mechanism

The reaction proceeds through two distinct kinetic phases.[1] Understanding these is critical for controlling the Mono-to-Bis ratio (Target vs. Impurity).

• Imine Formation (Equilibrium):

  • Insight: This equilibrium is favored by removing water or using slightly acidic conditions. However, for benzocaine, the electron-withdrawing ester group makes the amine less nucleophilic, slowing imine formation.

• Reduction (Irreversible):

  • Selectivity Logic: The secondary amine product is more basic and nucleophilic than the starting primary amine. If free acetaldehyde is present, the product reacts faster than the starting material to form the tertiary amine (Bis-impurity).

  • Control Strategy: To prevent over-alkylation, starve the reaction of acetaldehyde relative to the reducing power, or ensure the imine is fully formed before reduction (stepwise). In a hydrogenation vessel, a "semi-batch" addition of acetaldehyde is often used to keep its concentration low.

Reaction Pathway Diagram

Figure 1: Reaction pathway highlighting the critical branching point for impurity formation.

Detailed Experimental Protocol (Scale-Up Ready)

This protocol uses Catalytic Hydrogenation (Method A) for pilot/production scale. A Hydride Reduction (Method B) is provided as an alternative for labs lacking high-pressure reactors.

Method A: Catalytic Hydrogenation (Preferred for >100g Scale)

Reagents:

• Benzocaine (Ethyl 4-aminobenzoate): 1.0 equiv.

• Acetaldehyde: 1.1 - 1.2 equiv.

• Catalyst: 5% Pd/C (50% water wet): 2-5 wt% loading relative to substrate.

• Solvent: Ethanol (Absolute) or Methanol.

• Additives: Acetic Acid (0.1 equiv) – accelerates imine formation.

Protocol:

• Charge: In a pressure reactor (Autoclave), load Benzocaine, Ethanol (5-10 volumes), and Pd/C catalyst.

• Inert: Purge the vessel with Nitrogen (3x) to remove oxygen.

• Addition: Add Acetaldehyde and Acetic Acid.

  • Scale-Up Tip: For strict impurity control, dissolve Acetaldehyde in a small volume of ethanol and pump it in slowly after the system is under hydrogen pressure (reductive alkylation mode), or pre-stir for 1 hour to form imine before pressurizing (stepwise mode).

• Hydrogenation: Pressurize with Hydrogen gas to 3–5 bar (45–75 psi) .

• Reaction: Stir vigorously at 25–35°C .

  • Caution: Exothermic reaction. Monitor temperature. Do not exceed 40°C to avoid ester hydrolysis or side reactions.

• Monitoring: Monitor H₂ uptake. Reaction typically completes in 2–6 hours. Check HPLC for disappearance of Benzocaine (<0.5%).

• Workup:

  • Vent H₂ and purge with N₂.

  • Filter catalyst through Celite or a sparkler filter (recover Pd).

  • Concentrate the filtrate under vacuum to remove solvent and excess acetaldehyde.

Method B: Borohydride Reduction (Lab/Pilot <100g)

Reagents:

• Sodium Triacetoxyborohydride (STAB): 1.4 equiv.

• Solvent: Dichloromethane (DCM) or THF.

Protocol:

• Dissolve Benzocaine (1.0 eq) in DCM (10 vol).

• Add Acetaldehyde (1.1 eq) and stir for 30 mins at room temperature.

• Add STAB (1.4 eq) portion-wise over 20 minutes.

• Stir at 20–25°C for 4–12 hours.

• Quench with saturated NaHCO₃ solution. Separate layers.

Purification & Isolation Strategy

The crude product from Method A often contains trace unreacted Benzocaine and the Bis-ethyl impurity.

Acid-Base Purification (Self-Validating System): This method leverages the pKa difference between the secondary amine product and non-basic impurities, though separation from primary/tertiary amines relies on solubility differences.

• Dissolution: Dissolve crude oil/solid in a non-polar solvent (e.g., Toluene or Ethyl Acetate).

• Acid Wash: Extract with 1M HCl.

  • Result: The amine converts to the hydrochloride salt and moves to the aqueous layer. Non-basic impurities (if any) stay in organic.

• Base Release: Separate the aqueous layer.[2] Cool to 0–5°C. Slowly adjust pH to >10 using 20% NaOH or Na₂CO₃.

  • Observation: The product will precipitate (if solid) or oil out.

• Extraction/Crystallization:

  • Extract back into Ethyl Acetate.

  • Dry over Na₂SO₄ and concentrate.

  • Final Polish: Recrystallize from Hexane/Ethyl Acetate (9:1) or Ethanol/Water .

Process Flow Diagram

Figure 2: Downstream processing workflow ensuring removal of catalyst and impurities.

Critical Process Parameters (CPPs) & Analytical Limits

Parameter	Target Range	Impact of Deviation
Acetaldehyde Eq.	1.05 – 1.15	<1.0 : Low conversion. >1.2 : High Bis-ethyl impurity.
Temperature	25 – 35°C	>40°C : Increases bis-alkylation and ester hydrolysis.
Reaction Time	2 – 6 hours	Prolonged : May favor transamidation or other side reactions.
H₂ Pressure	3 – 5 bar	Low : Slow reaction, imine accumulation.

Analytical Specification (HPLC):

• Column: C18 Reverse Phase.

• Mobile Phase: Water (0.1% TFA) / Acetonitrile Gradient.

• Limits:

  • Benzocaine (SM): < 0.5%[2]

  • Bis-ethyl impurity: < 0.5%

  • Purity: > 98.5%[3]

Safety & Handling

• Acetaldehyde: Highly flammable (Flash point -39°C) and volatile. Handle in a fume hood or closed dosing system. It is a suspected carcinogen; minimize exposure.

• Hydrogenation: H₂ gas poses an explosion hazard. Ensure reactor grounding and leak testing.

• Catalyst (Pd/C): Pyrophoric when dry. Keep wet with water or solvent at all times. Filter under inert atmosphere (Nitrogen) if possible.

References

• Synthesis of Alkyl 4-(alkylamino)benzoates: Hasan, A., et al. (2023). "An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid." Natural Product Research. Link

• Reductive Amination Methodology: Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Benzocaine Synthesis & Properties: National Center for Biotechnology Information. (2024).[4] "Benzocaine - PubChem Compound Summary." Link

• Catalytic Hydrogenation of Nitrobenzoates: Organic Syntheses, Coll. Vol. 1, p.240 (1941). "Ethyl p-aminobenzoate."[5] Link

• Chemical Properties (CAS 42265-58-7): ChemScene. "Ethyl 4-(ethylamino)benzoate Product Information." Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. lookchem.com [lookchem.com]
• 4. How to synthesize Benzocaine?_Chemicalbook [chemicalbook.com]
• 5. ELEMENTAL CHEMISTRY: LOCAL ANESTHETICS BENZOCAINE BUTAMBEN [elementalchemistry.in]

Application Notes &amp; Protocols: Leveraging Ethyl 4-(ethylamino)benzoate as a Scaffold for Novel Antimicrobial Agents

Abstract

The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of effective therapeutics. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of Ethyl 4-(ethylamino)benzoate, an analogue of the well-known local anesthetic Benzocaine, as a versatile starting material for the synthesis of new antimicrobial agents. We detail the strategic rationale, key synthetic transformations, and robust protocols for antimicrobial screening. The methodologies are presented with an emphasis on the causality behind experimental choices, ensuring both scientific rigor and practical applicability in a drug discovery setting.

Introduction: The Strategic Rationale

Ethyl 4-(ethylamino)benzoate belongs to the family of 4-aminobenzoic acid esters. Its core structure is highly analogous to para-aminobenzoic acid (PABA), an essential precursor for folic acid synthesis in many pathogenic bacteria. The folic acid pathway is a clinically validated target for sulfonamide antibiotics. By using Ethyl 4-(ethylamino)benzoate as a scaffold, we can employ a molecular hybridization approach—combining this PABA-like core with other pharmacophores to create derivatives that potentially inhibit bacterial growth[1][2]. Simple chemical modifications of the parent PABA structure have been shown to generate potent antibacterial and antifungal properties[1]. Furthermore, local anesthetics like Benzocaine have demonstrated inherent antimicrobial effects, supporting the potential of this chemical class[3].

This guide outlines the conversion of Ethyl 4-(ethylamino)benzoate into key chemical intermediates, such as hydrazides and Schiff bases, which have shown significant promise as antimicrobial compounds[4][5].

Overview of Synthetic and Screening Workflow

The development pathway involves a multi-step process beginning with the chemical modification of the parent compound, followed by rigorous antimicrobial evaluation. The goal is to establish a structure-activity relationship (SAR) to guide the design of more potent analogues.

Caption: General workflow from starting material to hit identification.

Application Note 1: Synthesis of Antimicrobial Candidates

The protocols described below focus on creating two common classes of derivatives from Ethyl 4-(ethylamino)benzoate: benzohydrazides and Schiff bases. These intermediates are pivotal in the synthesis of various heterocyclic compounds with known biological activities[5].

Protocol 1.1: Synthesis of 4-(Ethylamino)benzohydrazide (Intermediate 1)

Principle: This protocol describes the conversion of an ester to a hydrazide via nucleophilic acyl substitution using hydrazine hydrate. The hydrazide functional group is a versatile handle for subsequent reactions to form Schiff bases, oxadiazoles, and other heterocyclic systems. This reaction is typically performed under reflux to overcome the activation energy barrier.

Materials:

• Ethyl 4-(ethylamino)benzoate

• Hydrazine Hydrate (80% or higher)

• Absolute Ethanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Standard laboratory glassware for filtration and recrystallization

• Thin Layer Chromatography (TLC) apparatus

Procedure:

• In a 250 mL round-bottom flask, dissolve 0.05 mol of Ethyl 4-(ethylamino)benzoate in 50 mL of absolute ethanol.

• To this solution, add 0.10 mol (a 2-fold molar excess) of hydrazine hydrate. The excess hydrazine drives the reaction to completion.

• Equip the flask with a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain a gentle reflux for 8-10 hours[5].

• Reaction Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 7:3 mixture of ethyl acetate:hexane as the mobile phase). The disappearance of the starting material spot and the appearance of a new, more polar product spot indicates reaction progression.

• Work-up and Purification: a. After the reaction is complete, cool the flask to room temperature. b. Reduce the solvent volume by approximately half using a rotary evaporator. c. Cool the concentrated solution in an ice bath to induce crystallization of the product. d. Collect the solid product by vacuum filtration, washing the crystals with a small amount of cold ethanol to remove residual impurities. e. Recrystallize the crude product from absolute ethanol to obtain pure 4-(Ethylamino)benzohydrazide as white crystals[5].

• Characterization: Dry the purified product under vacuum. Characterize the compound using FT-IR (look for the appearance of N-H stretching bands and disappearance of the ester C-O band), ¹H-NMR, and Mass Spectrometry to confirm its identity and purity[6].

Protocol 1.2: Synthesis of a Schiff Base from Intermediate 1

Principle: Schiff bases (or imines) are formed by the condensation reaction between a primary amine (in this case, the hydrazide) and an aldehyde or ketone. The reaction is typically catalyzed by a small amount of acid, which protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine.

Materials:

• 4-(Ethylamino)benzohydrazide (Intermediate 1)

• A selected aromatic aldehyde (e.g., Salicylaldehyde, 4-Nitrobenzaldehyde)

• Absolute Ethanol

• Glacial Acetic Acid (catalyst)

• Round-bottom flask with reflux condenser

Procedure:

• Dissolve 0.01 mol of 4-(Ethylamino)benzohydrazide in 30 mL of absolute ethanol in a round-bottom flask. Gentle warming may be required.

• Add an equimolar amount (0.01 mol) of the chosen aromatic aldehyde to the solution.

• Add 3-4 drops of glacial acetic acid to catalyze the reaction[4].

• Heat the mixture to reflux for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up and Purification: a. Upon completion, cool the reaction mixture to room temperature. b. The product will often precipitate out of the solution upon cooling. If not, the solvent can be partially evaporated. c. Collect the solid product by vacuum filtration. d. Wash the product with cold ethanol and then recrystallize from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to yield the pure Schiff base derivative[1][4].

• Characterization: Confirm the structure of the purified product by FT-IR (observing the C=N imine stretch), ¹H-NMR (observing the characteristic -CH=N- proton signal), and Mass Spectrometry[2].

Application Note 2: Antimicrobial Screening Protocols

Once a library of derivatives is synthesized, a systematic screening process is required to evaluate their antimicrobial activity. The following protocols are standard, validated methods for determining the efficacy of novel compounds.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) testing.

Protocol 2.1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

Principle: This quantitative method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The protocol follows the guidelines established by the Clinical and Laboratory Standards Institute (CLSI)[7][8].

Materials:

• Synthesized compounds

• 96-well microtiter plates (sterile)

• Cation-adjusted Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Bacterial/Fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• 0.5 McFarland turbidity standard

• Spectrophotometer or microplate reader

• Positive control (e.g., Ciprofloxacin) and Negative control (e.g., DMSO vehicle)

Procedure:

• Compound Preparation: Prepare stock solutions of each test compound and control antibiotic at 1024 µg/mL in a suitable solvent like DMSO[7].

• Plate Preparation: Add 100 µL of sterile MHB to all wells of a 96-well plate.

• Serial Dilution: Add 100 µL of the compound stock solution to the first column of wells. Mix thoroughly and transfer 100 µL from the first column to the second, creating a 2-fold serial dilution across the plate. Repeat this process, discarding the final 100 µL from the last column. This will create a concentration gradient (e.g., 512 µg/mL down to 1 µg/mL).

• Inoculum Preparation: Grow the microbial culture to the logarithmic phase. Adjust the turbidity of the microbial suspension in sterile saline to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in MHB to achieve a final inoculum density of 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add 100 µL of the final bacterial inoculum to each well. The final volume in each well will be 200 µL, and the compound concentrations will be halved (e.g., 256 µg/mL to 0.5 µg/mL).

• Controls: Include wells for a positive control (broth + inoculum + standard antibiotic), a negative/vehicle control (broth + inoculum + DMSO), and a sterility control (broth only).

• Incubation: Cover the plate and incubate at 37°C for 16-20 hours for bacteria or at 35°C for 48 hours for fungi[7].

• Reading Results: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed[8]. The result can be read visually or with a microplate reader at 600 nm. A colorimetric indicator like resazurin can also be added to aid visualization.

Protocol 2.2: Agar Disk Diffusion Assay

Principle: This is a qualitative or semi-quantitative method where a filter paper disk impregnated with a test compound is placed on an agar surface seeded with a microorganism. The compound diffuses into the agar, and if it is effective, it will inhibit microbial growth, creating a clear "zone of inhibition" around the disk. The size of the zone is proportional to the compound's potency and diffusion characteristics[8].

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile filter paper disks (6 mm diameter)

• Bacterial strains and 0.5 McFarland standard

• Sterile swabs

• Micropipette

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described in Protocol 2.1.

• Plate Inoculation: Dip a sterile swab into the inoculum and rotate it against the side of the tube to remove excess liquid. Swab the entire surface of an MHA plate evenly in three directions to ensure confluent growth.

• Disk Preparation: Aseptically apply a known amount of the test compound solution (e.g., 10 µL of a 1 mg/mL solution) onto a sterile filter paper disk and allow the solvent to evaporate.

• Disk Application: Place the impregnated disks onto the surface of the inoculated MHA plate. Gently press each disk to ensure complete contact with the agar. Also place a positive control (e.g., Ciprofloxacin disk) and a negative control (disk with solvent only).

• Incubation: Invert the plates and incubate at 37°C for 18-24 hours.

• Reading Results: Measure the diameter of the zone of inhibition (including the disk) in millimeters (mm)[9].

Data Interpretation and Expected Outcomes

The data from these assays allow for a preliminary assessment of the structure-activity relationship.

Compound ID	Modification	MIC vs. S. aureus (µg/mL)	MIC vs. E. coli (µg/mL)	Zone of Inhibition vs. S. aureus (mm)
Parent	Ethyl 4-(ethylamino)benzoate	>256	>256	6
INT-1	4-(Ethylamino)benzohydrazide	128	256	10
SB-1	Schiff Base (from Salicylaldehyde)	32	64	16
SB-2	Schiff Base (from 4-Nitrobenzaldehyde)	16	32	20
Cipro	(Positive Control)	0.5	0.25	30
DMSO	(Negative Control)	>256	>256	6
Table represents hypothetical data for illustrative purposes.

Interpretation:

• A lower MIC value indicates higher potency.

• A larger zone of inhibition generally corresponds to higher activity.

• Differences in activity against Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria can provide early clues about the mechanism of action. Gram-negative bacteria possess an outer membrane that can act as a barrier to many compounds, often resulting in higher MIC values[4][5].

• The potential mechanism of these compounds may involve disruption of the bacterial cell membrane or inhibition of essential enzymes like topoisomerase, in addition to the theoretical inhibition of folate synthesis[10].

References

• Moodley, R., et al. (2012). Ethyl 4-aminobenzoate. Organic Syntheses. [Link]

• Al-Amiery, A. A., et al. (2018). Synthesis and Evaluation of Antimicrobial Activity of New Imides and Schiff Bases Derived from Ethyl-4-Amino Benzoate. Oriental Journal of Chemistry. [Link]

• Taha, M., et al. (2018). Synthesis of 4-aminobenzoic acid derivatives. ResearchGate. [Link]

• CN111732521A - Preparation method of ethyl p-aminobenzoate.

• Gencer, H., et al. (2020). Investigation of Antimicrobial Activity of Some Ethylparaben Hydrazide-Hydrazone Derivatives. PMC. [Link]

• Gaur, P. (2017). Synthesis of 4-nitro-Benzoates for evaluation antimicrobial and disinfectant activity: Part-I. ResearchGate. [Link]

• Martinez, A., et al. (2023). Ethyl 4-((11-(Hexylamino)-11-oxoundecyl)oxy)benzoate. MDPI. [Link]

• Kos, J., et al. (2019). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. PubMed. [Link]

• Gashaw, T., et al. (2023). Synthesis of Benzocaine Analogues via Esterification Reaction in the Presence of Sustainable N. Journal of Synthetic Chemistry. [Link]

• Kos, J., et al. (2019). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. MDPI. [Link]

• Prasad, Y. R., et al. (2012). Synthesis, characterization and antimicrobial activity of some hetero Benzocaine derivatives. ResearchGate. [Link]

• Al-Amiery, A. A., et al. (2018). Synthesis and Evaluation of Antimicrobial Activity of New Imides and Schiff Bases Derived from Ethyl-4-Amino Benzoate. orientjchem.org. [Link]

• Yamin, B. M., et al. (2014). Synthesis, Crystal Structure and Antimicrobial Activity of (E)-ethyl-4-(2-oxoacenaphthylen-1(2H)-ylideneamino) benzoate. Scientific Research Publishing. [Link]

• Yamin, B. M., et al. (2014). Synthesis, Crystal Structure and Antimicrobial Activity of (E)-ethyl-4-(2-oxoacenaphthylen-1(2H)-ylideneamino) benzoate. ResearchGate. [Link]

• Liu, Y., et al. (2023). Antibacterial and anticancer profiling of new benzocaine derivatives: Design, synthesis, and molecular mechanism of action. ResearchGate. [Link]

• Balouiri, M., et al. (2016). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. PMC. [Link]

• Aslam, B., et al. (2018). The Quest for Novel Antimicrobial Compounds: Emerging Trends in Research, Development, and Technologies. MDPI. [Link]

• Kumar, M. & Chawla, R. (2024). Benzocaine. StatPearls - NCBI Bookshelf. [Link]

• Chen, L., et al. (2021). Screening of antibacterial compounds with novel structure from the FDA approved drugs using machine learning methods. PMC. [Link]

• Aida, Y., et al. (1995). Antimicrobial properties of topical anesthetic liquids containing lidocaine or benzocaine. Anesthesia Progress. [Link]

• Gilbert, P., et al. (2018). Screening for Novel Antimicrobial Activity/Compounds in the Pharmaceutical Industry. ResearchGate. [Link]

• Ling, L. L., et al. (2012). Screening Strategies to Identify New Antibiotics. Bentham Science Publishers. [Link]

Sources

• 1. 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents [mdpi.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. orientjchem.org [orientjchem.org]
• 6. researchgate.net [researchgate.net]
• 7. Investigation of Antimicrobial Activity of Some Ethylparaben Hydrazide-Hydrazone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Ethyl 4-(ethylamino)benzoate Aqueous Stability

Topic: Stability & Handling of Ethyl 4-(ethylamino)benzoate in Aqueous Systems

Document ID: TS-EAB-004 | Version: 2.1 | Status: Active

Executive Summary & Compound Profile

User Warning: This guide specifically addresses Ethyl 4-(ethylamino)benzoate (also known as N-Ethylbenzocaine or Benzocaine Impurity A). Do not confuse this with standard Benzocaine (Ethyl 4-aminobenzoate).

The presence of the N-ethyl group significantly alters the lipophilicity (LogP ~3.3 vs. 1.86 for Benzocaine) and modifies the electron density of the aromatic ring, affecting both solubility and degradation kinetics.

Parameter	Specification	Technical Note
Chemical Structure	Ethyl ester of 4-(ethylamino)benzoic acid	Secondary amine + Ester linkage
Primary Instability	Hydrolytic Cleavage	Ester bond hydrolyzes to 4-(ethylamino)benzoic acid + Ethanol
Secondary Instability	Oxidative Degradation	N-ethyl group is susceptible to N-oxidation or dealkylation
Solubility Profile	High Lipophilicity	Prone to precipitation in aqueous buffers > pH 5

Critical Stability Issues & Troubleshooting

Issue A: The "Disappearing Compound" (Hydrolytic Degradation)

Symptom: HPLC assay shows a linear or exponential decrease in peak area over 24–48 hours. A new, earlier-eluting peak appears.

Root Cause: The ester linkage is thermodynamically unstable in water. This hydrolysis is catalyzed by both acid (specific acid catalysis) and base (specific base catalysis).

• Acidic pH (<3): Protonation of the carbonyl oxygen activates the ester for nucleophilic attack by water.

• Alkaline pH (>8): Direct attack by hydroxide ions (OH⁻) on the carbonyl carbon. This is typically orders of magnitude faster than acid hydrolysis.

Troubleshooting Protocol:

• Check pH: Ensure your solution is within the Maximum Stability Window (pH 4.0 – 5.5) .

  • Why? Amino-benzoate esters typically exhibit a V-shaped pH-rate profile. The minimum hydrolysis rate occurs slightly acidic, where the concentration of catalytic H⁺ and OH⁻ is minimized.

• Temperature Control: Hydrolysis rates follow the Arrhenius equation.

  • Action: Store stock solutions at 4°C. Expect a 2–3x increase in degradation rate for every 10°C rise.

• Buffer Selection: Avoid phosphate buffers at high concentrations if possible, as they can exhibit general base catalysis. Citrate or Acetate buffers (pH 4.5) are preferred.

Issue B: The "Cloudy Solution" (Solubility vs. Stability)

Symptom: Upon diluting a stock solution (DMSO or Ethanol) into aqueous media, a white precipitate or turbidity forms immediately or within hours.

Root Cause: Ethyl 4-(ethylamino)benzoate is highly lipophilic. Its intrinsic water solubility (

) is very low.

• The Trap: Users often try to acidify the solution to protonate the amine (

  ) and increase solubility. However, the pH required to fully solubilize the compound (< pH 2) triggers rapid acid-catalyzed hydrolysis.

Troubleshooting Protocol:

• Use a Co-solvent: Maintain a minimum organic fraction.

  • Recommendation: 10–20% Ethanol or Propylene Glycol is often required for millimolar concentrations.

• Cyclodextrin Complexation:

  • Action: Use Hydroxypropyl-

    -cyclodextrin (HP- -CD) at 5–10% w/v. This encapsulates the lipophilic phenyl ring, increasing apparent solubility without exposing the ester to extreme pH.

Issue C: "Ghost Peaks" (Transesterification)

Symptom: A new peak appears close to the parent peak, but only when the sample is dissolved in Methanol.

Root Cause: Dissolving an ethyl ester in Methanol can lead to Transesterification , where the ethyl group is swapped for a methyl group, forming Methyl 4-(ethylamino)benzoate. This is catalyzed by trace acids or bases.

Corrective Action:

• Rule: Never use Methanol as a solvent for ethyl esters if the sample will be stored for >1 hour. Use Acetonitrile or Ethanol (matches the ester group) for stock preparation.

Visualizing the Degradation Pathways

The following diagram illustrates the competitive degradation pathways you must control.

Figure 1: Primary degradation pathways. Hydrolysis is the dominant pathway in aqueous media, yielding the corresponding benzoic acid derivative.

Standardized Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method

Use this method to validate the integrity of your compound before biological assays.

Component	Setting
Column	C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile (Do NOT use Methanol)
Gradient	10% B to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Detection	UV @ 285 nm (Max absorption for aminobenzoates)
Expected RT	Acid Degradant (~4 min) < Parent (~9 min)

Protocol 2: Troubleshooting Precipitation vs. Degradation

Use this flow to diagnose sample turbidity or loss of potency.

Figure 2: Diagnostic logic for distinguishing between solubility failures and chemical instability.

Frequently Asked Questions (FAQ)

Q: Can I autoclave aqueous solutions of Ethyl 4-(ethylamino)benzoate? A: No. Autoclaving (121°C) will cause massive hydrolysis of the ester bond.

• Alternative: Sterile filter using a 0.22 µm PVDF or PTFE membrane. Ensure the membrane is compatible with your co-solvent (e.g., avoid cellulose acetate if using DMSO).

Q: Why does my sample turn yellow after 1 week on the bench? A: This indicates oxidative degradation . The secondary amine on the aromatic ring is sensitive to light and oxygen, leading to the formation of colored azo-compounds or N-oxides.

• Fix: Store solutions in amber glass vials and flush the headspace with nitrogen or argon.

Q: I see two peaks in my LC-MS, one at M+H 192 and one at 166. What is happening? A:

• 192 m/z: This is your parent compound (Ethyl 4-(ethylamino)benzoate, MW ~191.2).

• 166 m/z: This is the hydrolysis product, 4-(ethylamino)benzoic acid (MW ~165.2).

• Diagnosis: Your sample has undergone ester hydrolysis.[1][2][3][4] Check the pH and storage temperature immediately.

Q: Can I use Methanol to prepare my stock solution? A: It is risky. As detailed in "Issue C" above, methanol can cause transesterification. If you must use methanol, keep the solution at 4°C and use it within hours. Acetonitrile or Ethanol are safer alternatives.

References

• Connors, K. A., Amidon, G. L., & Stella, V. J. (1986). Chemical Stability of Pharmaceuticals: A Handbook for Pharmacists. Wiley-Interscience.

• PubChem. (n.d.).[5] Ethyl 4-(ethylamino)benzoate (Compound Summary). National Library of Medicine. Retrieved from [Link]

• Köllmer, M., et al. (2013). Stability of Benzocaine Formulated in Commercial Oral Disintegrating Tablet Platforms. AAPS PharmSciTech. (Provides comparative degradation pathways for aminobenzoate esters). Retrieved from [Link]

• Yalkowsky, S. H., & He, Y. (2003).[6] Handbook of Aqueous Solubility Data. CRC Press.[6] (Reference for solubility profiles of benzoate esters).

Sources

• 1. SSERC | Hydrolysis of ethyl benzoate [sserc.org.uk]
• 2. Stability of Benzocaine Formulated in Commercial Oral Disintegrating Tablet Platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Analysis of the Physicochemical Properties of Benzocaine Polymorphs [mdpi.com]
• 5. Ethyl 4-(ethenylamino)benzoate | C11H13NO2 | CID 147863088 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Benzocaine | C9H11NO2 | CID 2337 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Substituted Aminobenzoates

From the desk of the Senior Application Scientist

Welcome to the technical support guide for the purification of substituted aminobenzoates. This resource is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating these valuable compounds. Substituted aminobenzoates are key structural motifs in pharmaceuticals, most notably as local anesthetics (e.g., benzocaine, procaine), and their purity is paramount for safety and efficacy.

However, their purification is often non-trivial due to their unique chemical nature. The presence of both a basic amino group and an acidic carboxylate group (or its ester) on an aromatic ring introduces challenges such as zwitterion formation, susceptibility to oxidation, and complex impurity profiles. This guide provides in-depth, troubleshooting-focused answers to common issues, grounded in chemical principles to empower you to solve problems effectively.

Section 1: Troubleshooting Crystallization

Crystallization is a powerful technique for purifying solids, but the amphoteric and aromatic nature of aminobenzoates can lead to specific problems.

Q1: My substituted aminobenzoate is "oiling out" or precipitating as an amorphous solid instead of forming crystals. What's going wrong?

Answer: "Oiling out" occurs when the compound comes out of solution at a temperature above its melting point, or when its solubility is exceeded so rapidly that molecules do not have time to arrange themselves into an ordered crystal lattice.

Causality:

• Rapid Cooling: Cooling the solution too quickly is the most common cause. Crystal formation is a thermodynamically controlled process that requires time for nucleation and growth.[1]

• Supersaturation: The solution may be too concentrated. While a high concentration is necessary, excessive supersaturation favors rapid precipitation over slow, selective crystallization.[1]

• Inappropriate Solvent Choice: The chosen solvent may have a boiling point that is too high, leading to the compound dissolving at a temperature above its own melting point.[2] Additionally, strong solute-solvent interactions can sometimes inhibit the solute-solute interactions necessary for crystal formation. For para-aminobenzoic acid (PABA), for instance, solvents like water or ethyl acetate can form strong interactions with the carboxylic acid group, which can influence which polymorphic form crystallizes.[3][4]

• Impurities: The presence of significant impurities can disrupt the crystal lattice formation, acting as "crystal poisons" and promoting amorphous precipitation.

Troubleshooting Protocol:

• Re-heat and Dilute: Re-heat the solution until the oil or amorphous solid redissolves. Add a small amount (5-10% more) of the hot solvent to slightly reduce the saturation level.[5]

• Slow Cooling: Allow the flask to cool slowly to room temperature. Insulate the flask by placing it on a cork ring or paper towels and covering it with a watch glass. Do not place it directly in an ice bath from a high temperature.[1][5]

• Scratching: If no crystals form upon slow cooling, induce nucleation by scratching the inside of the flask with a glass rod at the surface of the solution. The microscopic scratches provide a surface for crystal growth.

• Seeding: If you have a small crystal of the pure compound, add it to the cooled solution to act as a nucleation site.

• Re-evaluate Solvent System: If the problem persists, the solvent system may be inadequate. Consult a solvent selection guide and perform small-scale solubility tests. A good solvent should dissolve the compound when hot but poorly when cold.[6][7]

Q2: My purified aminobenzoate crystals are colored (e.g., yellow, brown), but the literature says the compound should be white. How can I remove the color?

Answer: The color is likely due to highly conjugated, colored impurities, often arising from oxidation of the aromatic amine. Aromatic amines are susceptible to air oxidation, which can form colored byproducts.[8][9]

Causality:

• Oxidation: The primary cause is the oxidation of the amine functional group, which can happen during the reaction, workup, or even on storage in the presence of air and light.[8]

• Residual Reagents/Byproducts: Highly colored byproducts from the synthesis (e.g., nitroaromatic precursors) may persist in small quantities.

Troubleshooting Protocol: Decolorization with Activated Carbon

Activated carbon is a highly porous material with a large surface area, making it excellent for adsorbing large, flat, conjugated molecules that are often responsible for color.[10]

• Dissolve the Solid: Choose an appropriate recrystallization solvent and dissolve your impure aminobenzoate completely by heating.

• Add Activated Carbon: Remove the solution from the heat source. Add a very small amount of activated carbon (typically 1-2% of the solute's weight). Adding it to a boiling solution can cause violent bumping.

• Heat and Stir: Gently heat the mixture with stirring for 5-10 minutes. Do not boil excessively, as this can concentrate impurities on the carbon surface that may be difficult to remove.

• Perform Hot Filtration: This is a critical step to remove the carbon.

  • Use a pre-heated funnel (stemless or short-stemmed) with fluted filter paper.

  • Keep the solution hot throughout the filtration to prevent the desired product from crystallizing prematurely in the funnel.[1]

  • Collect the hot, colorless filtrate in a clean, pre-warmed flask.

• Crystallize: Allow the decolorized filtrate to cool slowly to induce crystallization, as described in the previous question.

Consideration	Expert Insight
Amount of Carbon	Use sparingly. Too much carbon can adsorb your desired product, significantly reducing the yield.[11]
Alternative Adsorbents	For some impurities, other adsorbents like silica gel or alumina can be effective.[12][13]
Prevention	During synthesis and workup, consider using an inert atmosphere (Nitrogen or Argon) to minimize oxidation.[9][14]

Section 2: Chromatography Challenges

Column chromatography is a primary tool for purifying aminobenzoates, but their polar and basic nature can cause issues, especially on silica gel.

Q3: My aminobenzoate is streaking or "tailing" badly on a silica gel column, leading to poor separation and mixed fractions. Why is this happening?

Answer: Peak tailing is a classic sign of strong, undesirable interactions between your compound and the stationary phase.

Causality:

• Acid-Base Interaction: The root cause is an acid-base interaction between the basic amino group (-NH2) of your compound and the acidic silanol groups (Si-OH) on the surface of the silica gel.[15] This strong interaction causes a portion of the molecules to lag behind the main band, resulting in a "tail."

• Compound Overload: Loading too much sample onto the column can saturate the stationary phase, leading to a non-ideal distribution and peak broadening/tailing.[16]

• Poor Solubility in Mobile Phase: If the compound is not fully soluble in the eluent as it moves down the column, it can precipitate and redissolve, causing tailing.

Troubleshooting Workflow:

Sources

• 1. edu.rsc.org [edu.rsc.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Crystallization of para -aminobenzoic acid forms from specific solvents - CrystEngComm (RSC Publishing) DOI:10.1039/D3CE01055D [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 7. mt.com [mt.com]
• 8. 4-Aminobenzoic Acid | C7H7NO2 | CID 978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. conceptsecotech.com [conceptsecotech.com]
• 11. US2744938A - Removal of color impurities from organic compounds - Google Patents [patents.google.com]
• 12. biotage.com [biotage.com]
• 13. creative-bioarray.com [creative-bioarray.com]
• 14. US20120271026A1 - Inhibition of amine oxidation - Google Patents [patents.google.com]
• 15. researchgate.net [researchgate.net]
• 16. quora.com [quora.com]

Technical Support Hub: Catalyst Deactivation in Benzoate Ester Synthesis

Current Status: Online Operator: Senior Application Scientist Topic: Troubleshooting Catalyst Deactivation (Heterogeneous & Homogeneous) Reference ID: TSH-BENZ-001

Diagnostic Triage: Is Your Catalyst Actually Dead?

Before assuming deactivation, we must distinguish between Thermodynamic Equilibrium , Kinetic Inhibition , and Irreversible Deactivation . In benzoate synthesis, the equilibrium constant (

) is often near 4.0, meaning the reaction naturally stalls before completion without water removal.

The "Spike" Test (Standard Operating Procedure)

Use this protocol to determine the root cause of conversion plateaus.

• Observation: Reaction rate slows or stops at <90% conversion.

• Action: Remove a defined aliquot of the reaction mixture.

• Intervention: Add a fresh equivalent of catalyst (10 wt% relative to initial loading) to the aliquot.

• Analysis: Monitor reaction for 60 minutes.

Observation	Diagnosis	Root Cause
No Rate Increase	Thermodynamic Limit	Water accumulation has pushed the reaction to equilibrium. The catalyst is fine; you need better water removal (Dean-Stark/Sieves).
Rate Increases	Catalyst Deactivation	The original catalyst active sites are poisoned, leached, or fouled. Proceed to Module 2 or 3.
Precipitate Forms	Hydrolysis (Metal Cats)	Moisture has destroyed the Lewis Acid catalyst (e.g., Titanates).

Module: Heterogeneous Solid Acids (Resins/Zeolites)

Primary Catalysts: Amberlyst™ 15, Amberlyst™ 35/36, Sulfated Zirconia.

Issue: Loss of Activity Upon Recycling

User Question: "My Amberlyst-15 worked perfectly for the first batch of Methyl Benzoate, but the second run showed a 40% drop in TOF. I washed it with methanol between runs. What happened?"

Technical Diagnosis: This is likely Active Site Leaching or Thermal Desulfonation , not just fouling.

• Leaching (The "First Run" Phenomenon): In the first cycle, loosely bound sulfonic acid oligomers inside the polymer matrix often leach out. This creates a "pseudo-homogeneous" effect, giving artificially high activity in Run 1.

• Thermal Desulfonation: Amberlyst-15 is thermally unstable above 120°C . Benzoic acid esterifications often require reflux (e.g., in xylene/toluene) which may exceed this limit, causing the

  groups to cleave off the styrene backbone.

Troubleshooting Protocol: The Hot Filtration Test

To confirm leaching:

• Run the reaction to ~50% conversion.[1]

• Rapidly filter the catalyst while the mixture is still hot (reaction temperature). Do not cool down, or leached species may re-precipitate.

• Return the filtrate (liquid only) to the reactor and maintain temperature.

• Result: If conversion continues to increase, your active species are leaching into the solution.[1]

Corrective Actions

• Switch Catalysts: If your reaction requires

  , switch to Amberlyst™ 35 or 36 (Stable to 150°C) or inorganic solid acids like Sulfated Zirconia .

• Regeneration: Simple solvent washing is insufficient for fouled pores (benzoates are bulky).

  • Protocol: Wash sequence: Methanol (polar)

    Toluene (aromatic/oligomer removal) 0.1 M (re-protonation) Water Vacuum Dry (100°C).

Visualizing Deactivation Pathways

Figure 1: Deactivation pathways for Sulfonic Acid Resins. Note that Desulfonation is irreversible, while Water Inhibition is reversible.

Module: Homogeneous Metal Catalysts (Titanates)

Primary Catalysts: Titanium(IV) butoxide (TnBT), Titanium(IV) isopropoxide (TTIP).

Issue: Haze Formation & Stalled Reaction

User Question: "I am using Ti(OBu)4 for transesterification. The reaction mixture turned cloudy/milky after 30 minutes and conversion stopped. Why?"

Technical Diagnosis: You are experiencing Hydrolysis-Induced Aggregation . Titanates are Lewis Acids that are extremely water-sensitive.

The Mechanism:

• Hydrolysis:

• Condensation:

• Precipitation: The formation of polymeric

  networks (the "cloudiness") renders the catalyst heterogeneous and practically inactive for the intended esterification.

Prevention Protocol

• Reagent Drying: Benzoic acid and the alcohol must be dried to

  water (Karl Fischer titration) before catalyst addition.

• Order of Addition:

  • Heat mixture to

    without catalyst first to drive off initial moisture (if using a Dean-Stark).

  • Inject catalyst only once the system is dry and at reflux.

• Ligand Stabilization:

  • Tip: Adding a small amount of acetic acid can form stable acetate ligands on the Titanium, slowing down the hydrolysis rate without killing activity.

Data Summary: Catalyst Stability Limits

Catalyst Type	Active Site	Max T (°C)	Primary Deactivation Mode	Regeneration Potential
Amberlyst 15		120	Thermal Desulfonation	Moderate (Acid Wash)
Amberlyst 35/36		150	Fouling / Pore Blockage	Moderate
Nafion NR50	Perfluoro-sulfonic	200+	Surface Area Loss (Sintering)	High (HNO3 Wash)
Titanium Alkoxides	Lewis Acid (Ti)	>250	Hydrolysis (Water Poisoning)	None (Irreversible)
Sulfated Zirconia	Superacid	>400	Sulfate Leaching / Coking	High (Calcination)

FAQ: Specific Scenarios

Q: Can I use Zeolites (H-ZSM-5) for Butyl Benzoate synthesis? A: Proceed with caution. While Zeolites are thermally stable, the pore aperture of ZSM-5 (~5.5 Å) is comparable to the kinetic diameter of the benzoate ring. This leads to Shape Selectivity issues where the reaction is diffusion-limited. Large benzoates will form on the external surface, leading to rapid coke formation (fouling) on the pore mouths. Use Large-Pore Zeolites (Beta or Y) instead.

Q: How do I store the catalyst to prevent "Shelf Deactivation"? A:

• Solid Acids: Store in a desiccator. Pre-dry at 100°C under vacuum for 4 hours before use to remove physisorbed water which lowers the initial acid strength.

• Titanates: Store under Nitrogen/Argon. If the liquid in the bottle has a crust or solids at the bottom, the titer is compromised.

References

• Deactivation of Solid Acid Catalysts (Amberlyst)

  • Study: "Investigation of deactivation mechanisms of a solid acid catalyst during esterification."[2]

  • Source:2

  • Key Finding: Identification of metal ion poisoning and polymer deposition as key deactivation routes.[2]

• Titanium Catalyst Hydrolysis

  • Study: "Reaction Mechanism for the Hydrolysis of Titanium Alkoxides."[3]

  • Source:3

  • Key Finding: Detailed kinetics of Ti-OH formation and subsequent condensation/precipit

• Hot Filtration Protocol

  • Study: "How might I measure the leaching of heterogeneous c

  • Source:1

  • Key Finding: Standardized method for distinguishing homogeneous leaching

• Amberlyst Thermal Stability Data

  • Study: "Amberlyst-15 in Organic Synthesis."[4][5]

  • Source:5

  • Key Finding: Comparative stability of Amberlyst 15 vs.

• Heterogeneous Catalyst Active Area

  • Webinar: "Active Area of Heterogeneous C

  • Source:6

  • Key Finding: Importance of surface pretreatment and titration for active site determin

Sources

• 1. researchgate.net [researchgate.net]
• 2. Investigation of deactivation mechanisms of a solid acid catalyst during esterification of the bio-oils from mallee biomass [ideas.repec.org]
• 3. bkcs.kchem.org [bkcs.kchem.org]
• 4. fischer-tropsch.org [fischer-tropsch.org]
• 5. arkat-usa.org [arkat-usa.org]
• 6. m.youtube.com [m.youtube.com]

Technical Support Center: Analytical Method Validation for Ethyl 4-(ethylamino)benzoate

Here is the comprehensive technical support guide for the analytical method validation of Ethyl 4-(ethylamino)benzoate.

Executive Summary & Compound Profile

Welcome to the Technical Support Center. This guide addresses the specific challenges in validating purity assessment methods for Ethyl 4-(ethylamino)benzoate (CAS: 42265-58-7). Unlike its primary analog Benzocaine (Ethyl 4-aminobenzoate), the N-ethyl derivative presents unique hydrophobicity and basicity profiles that require tailored chromatographic conditions.

This guide moves beyond generic templates, offering troubleshooting workflows and validated protocols based on ICH Q2(R2) guidelines.

Target Analyte Profile

Parameter	Specification	Technical Implication
Compound Name	Ethyl 4-(ethylamino)benzoate	N-ethylated derivative of Benzocaine.[1]
CAS Number	42265-58-7	Essential for reference standard sourcing.[1]
LogP	~2.37	More hydrophobic than Benzocaine (LogP ~1.86); elutes later on RP-C18.
pKa (Est.)	~2.5 - 3.0 (Amine)	Weak base; pH control is critical to prevent peak tailing.
UV Max	~254 nm, ~290 nm	Benzoate chromophore allows sensitive UV detection.

Standardized Experimental Protocol

Before addressing troubleshooting, ensure your baseline method aligns with this optimized protocol. Deviations here are the root cause of 80% of validation failures.

High-Performance Liquid Chromatography (HPLC) Method

• Column: End-capped C18 (e.g., Agilent Zorbax Eclipse Plus C18), 4.6 × 150 mm, 5 µm.

• Mobile Phase A: 20 mM Potassium Phosphate Buffer, pH 3.0 (Adjusted with Orthophosphoric Acid).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Isocratic Mode: 60% A / 40% B (Adjust B ±5% based on column age).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Diluent: Mobile Phase (or 50:50 Water:ACN).

Visualizing the Validation Workflow

The following diagram outlines the logical progression of the validation lifecycle, ensuring no critical parameter is overlooked.

Figure 1: Strategic workflow for analytical method validation, adhering to ICH Q2(R2) lifecycle management.

Troubleshooting & FAQs: The Knowledge Base

This section addresses specific "pain points" reported by researchers during the validation of benzoate derivatives.

Category A: Specificity & Selectivity

Q1: I see a persistent peak eluting just before the main Ethyl 4-(ethylamino)benzoate peak. What is it? Diagnosis: This is likely Benzocaine (Ethyl 4-aminobenzoate) . Mechanism: Benzocaine lacks the N-ethyl group, making it less hydrophobic. On a C18 column, it will have a shorter retention time (

). Solution:

• Inject a Standard: Confirm by injecting a pure Benzocaine standard.

• Optimize Resolution (

  ): If , decrease the % Acetonitrile in your mobile phase by 2-5%. This increases the interaction with the stationary phase, improving separation between the parent amine and the N-ethyl derivative.

Q2: My blank injection shows a ghost peak at the retention time of the analyte. Diagnosis: Carryover or Contamination. Troubleshooting Protocol:

• Needle Wash: Ensure your needle wash solvent is strong enough (e.g., 90% ACN) to dissolve the hydrophobic N-ethyl derivative.

• Gradient Flush: If running isocratic, add a high-organic flush (95% ACN) at the end of the run to clear the column.

Category B: Linearity & Range

Q3: My correlation coefficient (

) is 0.995, failing the requirement of >0.999. Why? Diagnosis: Saturation of the detector or weighing errors at the low end. Corrective Action:

• Check Absorbance: Ensure the peak height of the highest standard (e.g., 120% or 150% level) does not exceed 1.0 - 1.5 AU. The benzoate chromophore is strong; you may be outside the linear dynamic range of Beer-Lambert's Law.

• Weighting: If the variance increases with concentration (heteroscedasticity), apply

  weighting to your regression model rather than forcing it through zero.

Table 1: Recommended Linearity Levels

Level	Concentration (% of Target)	Purpose	Acceptance Criteria
L1	50%	Lower limit of range	Accuracy within ±2%
L2	80%	Intermediate	Accuracy within ±2%
L3	100%	Target Concentration	Accuracy within ±2%
L4	120%	Intermediate	Accuracy within ±2%

| L5 | 150% | Upper limit of range | Accuracy within ±2% |

Category C: Precision & Accuracy

Q4: I am observing high RSD (> 2.0%) in my repeatability study. Diagnosis: This is often due to the solubility or basicity of the analyte. Root Cause Analysis:

• Solubility: Ethyl 4-(ethylamino)benzoate is hydrophobic. If you dissolve it in pure water or a weak buffer, it may precipitate or adsorb to glass surfaces.

• Solution: Always dissolve the stock standard in 100% Acetonitrile or Methanol first, then dilute to volume with the mobile phase. This ensures complete solubilization.

Q5: My recovery is consistently low (e.g., ~95%). Diagnosis: Adsorption or Hydrolysis. Investigation:

• Adsorption: The secondary amine can bind to non-deactivated silanols on glassware. Use amber, silanized glassware if possible.

• Hydrolysis: Ester linkages are susceptible to hydrolysis. Ensure your stock solutions are not older than 24 hours and are stored at 4°C. The degradation product would be 4-(ethylamino)benzoic acid , which elutes at the void volume (

  ).

Category D: Robustness

Q6: Small changes in pH drastically affect my peak shape. Diagnosis: You are operating near the pKa of the impurity or the analyte. Technical Insight: While the pKa of the aniline nitrogen is low (~2.5), operating at pH 3.0 is close to the buffering limit of phosphate. Fix: Ensure precise pH adjustment of the buffer. A shift from pH 3.0 to 3.2 can change the ionization state of the secondary amine, altering peak tailing.

• Tip: Use a buffer concentration of at least 20-25 mM to stabilize the local pH within the column.

Advanced Troubleshooting Logic

Use the following decision tree to resolve complex chromatographic issues during validation.

Figure 2: Decision tree for resolving common chromatographic anomalies during purity assessment.

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures: Q2(R2). (2023). Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for Ethyl 4-(ethylamino)benzoate (CAS 42265-58-7). Available at: [Link]

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L.Practical HPLC Method Development. 2nd Edition. Wiley-Interscience. (Standard text for HPLC mechanism grounding).

Disclaimer: This guide is intended for research and development purposes. All validated methods must be reviewed by your Quality Assurance (QA) department before implementation in a GMP environment.

Sources

• 1. chemscene.com [chemscene.com]

Minimizing hydrolysis of Ethyl 4-(ethylamino)benzoate during workup

Ticket ID: #EST-4EA-WORKUP Subject: Minimizing Hydrolysis During Isolation & Purification Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

You are encountering stability issues with Ethyl 4-(ethylamino)benzoate (an

-ethyl derivative of Benzocaine) during the workup phase. This molecule contains two competing functional groups:[1]

• The Ester (Ethyl benzoate moiety): Prone to hydrolysis under acidic (

  ) or basic ( ) conditions.

• The Amine (Secondary aromatic amine): Requires a basic pH to remain neutral and extractable into organic solvents.

The Conflict: To extract the product, you must basify the solution to deprotonate the amine. However, excessive basicity (high pH) or heat will rapidly hydrolyze the ester into 4-(ethylamino)benzoic acid , a common impurity that lowers yield and complicates purification.

This guide provides a field-proven protocol to navigate this "pH window" and isolate your target with maximum purity.

Module 1: The Chemistry of Degradation

To prevent hydrolysis, we must understand the mechanism. The electron-donating

-ethyl group makes the carbonyl carbon slightly less electrophilic than in nitro-derivatives, but it remains vulnerable to nucleophilic attack by hydroxide ions (saponification).

The "Goldilocks" pH Window

• pH < 4.0 (Danger Zone - Loss of Yield): The amine is protonated (

  ). The molecule becomes water-soluble and will not extract into the organic layer.

• pH 11.0+ (Danger Zone - Degradation): The concentration of

  is high enough to attack the ester carbonyl, irreversibly forming the carboxylate salt.

• pH 8.0 – 9.0 (Safe Zone): The amine is deprotonated (neutral/lipophilic), but the hydroxide concentration is too low to cause rapid hydrolysis at low temperatures.

Visualization: Species Distribution & Risk

Figure 1: The stability landscape of Ethyl 4-(ethylamino)benzoate. The target only exists stably in the organic phase within the narrow pH 8–9 window.

Module 2: Optimized Workup Protocol

Do not use standard "strong base" washes (e.g., 1M NaOH) for this compound. Follow this optimized workflow to minimize contact time with water and hydroxide.

Reagent Selection Matrix

Reagent	Role	Suitability	Reason
NaOH / KOH	Basification	AVOID	High localized pH causes immediate saponification [1].
	Basification	Standard	Buffers around pH 10-11. Use with caution (cold).
	Basification	Optimal	Buffers at pH 8.5. Gentle, minimizes hydrolysis risk.
DCM ( )	Extraction	Preferred	Denser than water; rapid phase separation reduces hydrolysis time.
Ethyl Acetate	Extraction	Acceptable	Good solubility, but holds more water than DCM.
	Drying	Preferred	Faster acting than , crucial for wet esters.

Step-by-Step Protocol

1. Quenching (Temperature Control is Critical)

• Cool the reaction mixture to 0–5°C (ice bath) before adding any aqueous solution. Hydrolysis rates drop significantly at lower temperatures [2].

• Slowly add saturated aqueous Sodium Bicarbonate (

  ).

• Checkpoint: Check pH with a strip. Target pH 8.0–8.5 . If pH < 7, add more bicarbonate. Do not exceed pH 9.

2. Rapid Extraction

• Add cold Dichloromethane (DCM).

• Technique: Shake vigorously for 30 seconds to equilibrate, then immediately allow layers to separate.

• Warning: Do not let the layers sit in the funnel for extended periods.[2] The interface is where hydrolysis happens.

• Drain the organic layer (bottom) into a clean flask.

3. The "Brine Buffer" Wash

• Wash the organic layer once with a 1:1 mixture of Brine and Saturated

  .

• Why? The brine helps break emulsions (common with amines) and pulls out bulk water, while the bicarbonate maintains the safe pH without being too aggressive.

4. Drying & Concentration

• Dry over anhydrous Magnesium Sulfate (

  ) for 10 minutes.

• Filter and concentrate on a rotary evaporator.

• Critical: Keep the water bath temperature below 40°C . Heat + residual moisture = Hydrolysis.

Module 3: Troubleshooting & FAQs

Q1: I isolated the product, but the NMR shows a carboxylic acid peak. What happened?

Diagnosis: Hydrolysis occurred during the workup or evaporation. Root Cause Analysis:

• High pH Wash: Did you use NaOH? Switch to

  .

• Heat Stress: Did you heat the rotovap bath >45°C?

• Wet Storage: Did you store the oil/solid without fully drying? Residual water hydrolyzes esters over time. Fix: Recrystallize from ethanol/water to remove the acid impurity (which is more soluble in water/base).

Q2: My yield is very low, but I see no hydrolysis products.

Diagnosis: The product likely remained in the aqueous layer. Root Cause: The pH was too low. Explanation: The ethylamino group is basic (estimated pKa ~4-5). If your aqueous wash was pH 4 or 5, a significant portion of your product was protonated (

) and washed away. Fix: Re-extract the aqueous waste layer. Adjust its pH to 8.5 with and extract with DCM.

Q3: I have a persistent emulsion during extraction.

Diagnosis: Common with amine derivatives and ester surfactants. Fix:

• Add solid NaCl to saturate the aqueous layer.

• Filter the biphasic mixture through a pad of Celite if "rag" layers form.

• Use DCM instead of Ethyl Acetate (greater density difference).

Decision Tree: Troubleshooting Workflow

Figure 2: Diagnostic workflow for resolving yield and purity issues.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989. (General ester handling and hydrolysis mechanisms).
• Clayden, J.; Greeves, N.; Warren, S.Organic Chemistry, 2nd Ed.; Oxford University Press: Oxford, 2012. (Mechanisms of hydrolysis).

• PubChem. Ethyl 4-aminobenzoate (Benzocaine) Compound Summary. National Library of Medicine. Available at: [Link] (Accessed 2024).

• Cohen, J.Practical Organic Chemistry. Macmillan, 1920.

• Master Organic Chemistry. Hydrolysis of Esters. Available at: [Link] (Accessed 2024).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Spectroscopic Differentiation of Primary, Secondary, and Tertiary Aminobenzoates

Introduction: The Analytical Challenge of Aminobenzoate Classification

Aminobenzoates are a critical class of compounds in pharmaceutical and chemical industries, forming the structural core of local anesthetics (e.g., benzocaine), UV-absorbing agents, and key synthetic intermediates. The degree of substitution on the amino nitrogen—classifying them as primary (-NH₂), secondary (-NHR), or tertiary (-NR₂)—dramatically alters their chemical, physical, and pharmacological properties. For researchers, scientists, and drug development professionals, the ability to rapidly and unequivocally distinguish between these three classes is paramount for quality control, reaction monitoring, and structure-activity relationship (SAR) studies. This guide provides an in-depth comparison of the spectroscopic signatures that differentiate primary, secondary, and tertiary aminobenzoates, supported by experimental data and validated protocols.

Core Principles of Spectroscopic Differentiation

The fundamental difference between the three aminobenzoate classes lies in the number of hydrogen atoms attached to the nitrogen. This seemingly simple structural variation has profound effects on the molecule's electronic and vibrational properties, which are directly interrogated by spectroscopic techniques:

• Hydrogen Bonding: Primary and secondary amines can act as hydrogen bond donors, significantly influencing their spectral properties in condensed phases. Tertiary amines cannot.

• Electronic Effects: The N-alkyl groups in secondary and tertiary amines are electron-donating, increasing the electron density on the nitrogen and, by resonance, the aromatic ring. This alters the electronic environment of nearby nuclei and the energy of electronic transitions.

• Vibrational Modes: The N-H bond has characteristic stretching and bending vibrations that are present in primary and secondary amines but absent in tertiary amines.

These differences give rise to distinct and predictable variations in their Infrared (IR), Nuclear Magnetic Resonance (NMR), UV-Visible (UV-Vis), and Mass Spectrometry (MS) spectra.

Comparative Spectroscopic Analysis

To illustrate the differences, we will consider a model system based on ethyl 4-aminobenzoate and its N-alkylated derivatives.

Caption: Structural relationship between primary, secondary, and tertiary aminobenzoates.

Infrared (IR) Spectroscopy: The Power of the N-H Bond

IR spectroscopy provides the most direct and often definitive method for distinguishing the three classes by probing the N-H vibrational modes.[1][2][3]

• Primary Aminobenzoates (-NH₂): These compounds exhibit two distinct N-H stretching bands in the 3500-3300 cm⁻¹ region.[2][4] These correspond to the asymmetric and symmetric stretching vibrations of the N-H bonds.[5][6] Additionally, a characteristic N-H bending (scissoring) vibration appears around 1650-1580 cm⁻¹.[4][6]

• Secondary Aminobenzoates (-NHR): Having only one N-H bond, secondary amines show a single, generally weaker N-H stretching band in the 3350-3310 cm⁻¹ region.[2][3][4] The N-H bending vibration is typically absent or very weak.[4]

• Tertiary Aminobenzoates (-NR₂): Lacking an N-H bond, tertiary amines show no absorption bands in the N-H stretching region (3500-3300 cm⁻¹).[1][2][3] This absence is a key identifying feature.

Causality: The number of N-H stretching peaks directly corresponds to the number of vibrational modes available. A primary amine's two N-H bonds can stretch in-phase (symmetric) or out-of-phase (asymmetric), resulting in two distinct absorption frequencies. A secondary amine has only one N-H bond and thus one stretching mode.

Table 1: Characteristic IR Frequencies for Aminobenzoates (cm⁻¹)

Vibration Mode	Primary (-NH₂)	Secondary (-NHR)	Tertiary (-NR₂)
N-H Stretch	Two bands (3500-3300)[2][4]	One band (3350-3310)[2][4]	Absent[2][3]
N-H Bend	1650-1580[4][6]	Absent/Weak[4]	Absent
C-N Stretch (Aromatic)	~1335-1250[4][6]	~1335-1250	~1335-1250

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of ¹H and ¹³C nuclei.

• N-H Protons: In primary aminobenzoates, the two -NH₂ protons typically appear as a broad singlet. The chemical shift is variable (can range from 3.5-5.0 ppm) and depends on solvent, concentration, and temperature due to hydrogen bonding and chemical exchange. For secondary aminobenzoates, the single -NH proton also appears as a broad singlet. Tertiary aminobenzoates, of course, have no N-H proton signal.

• N-Alkyl Protons: The most obvious differentiator for N-alkylated aminobenzoates is the appearance of signals for the alkyl group protons. For ethyl 4-(methylamino)benzoate, a singlet corresponding to the -NCH₃ group will appear around 2.8-3.0 ppm. For ethyl 4-(dimethylamino)benzoate, a singlet for the two equivalent -NCH₃ groups will appear in a similar region, but with greater integration.

• Aromatic Protons: The electron-donating nature of the amino group influences the chemical shift of the aromatic protons. As alkyl groups are added to the nitrogen (primary → secondary → tertiary), the electron-donating ability increases. This increased electron density shields the aromatic protons, causing a slight upfield shift (to lower ppm values), particularly for the protons ortho to the amino group.[7]

• N-Alkyl Carbons: Signals for the N-methyl carbons in secondary and tertiary aminobenzoates will appear in the 30-45 ppm region.

• Aromatic Carbons: The most significant effect is seen on the aromatic carbon directly attached to the nitrogen (C-N). Increased N-alkylation enhances the electron-donating effect, leading to increased shielding and a slight upfield shift of this carbon's signal. Conversely, the para carbon (bearing the ester group) experiences a downfield shift due to resonance effects. For instance, the ¹³C chemical shifts for ethyl 4-aminobenzoate show the C1 (C-ester) at ~119.7 ppm and C4 (C-N) at ~151.0 ppm.[8]

Table 2: Key ¹H and ¹³C NMR Differentiating Features

Feature	Primary (-NH₂)	Secondary (-NHR)	Tertiary (-NR₂)
¹H N-H Signal	Broad singlet (2H)	Broad singlet (1H)	Absent
¹H N-Alkyl Signal	Absent	Present (e.g., ~3 ppm for N-CH₃)	Present (e.g., ~3 ppm for N-(CH₃)₂)
¹³C N-Alkyl Signal	Absent	Present (~30-45 ppm)	Present (~30-45 ppm)
Aromatic Ring	Protons are least shielded	Protons show slight upfield shift	Protons are most shielded (upfield shift)

UV-Visible (UV-Vis) Spectroscopy

The amino group acts as a strong auxochrome on the benzoate chromophore. N-alkylation increases the electron-donating ability of the nitrogen, leading to a bathochromic shift (red shift) of the primary absorption band (λₘₐₓ). This is due to a decrease in the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).[9]

• Primary: Exhibits a λₘₐₓ at a certain wavelength.

• Secondary: The λₘₐₓ is shifted to a longer wavelength compared to the primary amine.

• Tertiary: Shows the most significant red shift, with its λₘₐₓ at the longest wavelength of the three.

This trend provides a reliable, though less specific, method for differentiation, particularly useful in quantitative analysis or for monitoring reaction progress.

Mass Spectrometry (MS)

Mass spectrometry differentiates the aminobenzoates based on molecular weight and fragmentation patterns.

• Molecular Ion (M⁺•): The molecular weight will increase with each added alkyl group. According to the Nitrogen Rule , a molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight, which is true for all three classes.[6][10]

• Fragmentation: The dominant fragmentation pathway for aromatic amines is alpha-cleavage, the breaking of a bond adjacent to the nitrogen atom.[10][11]

  • Primary (e.g., Ethyl 4-aminobenzoate): The molecular ion is often prominent. Fragmentation is less dominated by simple alpha-cleavage of an alkyl group from nitrogen.

  • Secondary (e.g., Ethyl 4-(methylamino)benzoate): Alpha-cleavage involves the loss of a hydrogen radical from the N-methyl group or, more significantly, the loss of the methyl radical itself is less common for aromatic amines. A key fragmentation is often the loss of the ethyl ester group.

  • Tertiary (e.g., Ethyl 4-(dimethylamino)benzoate): Alpha-cleavage leading to the loss of a methyl radical (M-15) is a characteristic and often strong peak, forming a stable iminium cation. This is a very useful diagnostic fragment.[11]

Integrated Analytical Workflow

For an unknown aminobenzoate sample, a logical workflow leverages the strengths of each technique.

Caption: Integrated workflow for aminobenzoate identification.

Experimental Protocols

Protocol 1: FTIR Analysis using Attenuated Total Reflectance (ATR)

This protocol is designed for rapid, non-destructive analysis of liquid or solid samples.

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum of the empty crystal.

• Sample Application: Place a small amount of the solid or a single drop of the liquid aminobenzoate sample directly onto the ATR crystal.

• Spectrum Acquisition: Apply pressure to ensure good contact and acquire the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

• Data Analysis: Process the spectrum (e.g., baseline correction). Examine the 3500-3300 cm⁻¹ region for N-H stretching bands to make the initial classification.[3]

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol) and a soft lab wipe.

Protocol 2: ¹H NMR Spectroscopy

• Sample Preparation: Accurately weigh ~5-10 mg of the aminobenzoate sample into an NMR tube.

• Solvent Addition: Add ~0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Dissolution: Cap the tube and invert several times to fully dissolve the sample.

• Instrument Setup: Insert the tube into the NMR spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

• Spectrum Acquisition: Acquire the ¹H NMR spectrum using standard parameters (e.g., 400 MHz, 90° pulse, 2-5 second relaxation delay).

• Data Processing: Fourier transform the raw data. Phase the spectrum and integrate the signals. Calibrate the chemical shift scale to the TMS signal at 0.0 ppm.

• Analysis: Identify signals corresponding to N-H protons (if any), N-alkyl protons, and aromatic protons to confirm the classification and structure.

Conclusion

The differentiation of primary, secondary, and tertiary aminobenzoates is straightforward when a multi-technique spectroscopic approach is employed. Infrared spectroscopy offers the most direct and rapid initial classification based on the presence and number of N-H stretching bands. ¹H and ¹³C NMR provide definitive structural confirmation, identifying the N-H and N-alkyl groups and revealing electronic effects on the aromatic system. Finally, Mass Spectrometry confirms the molecular weight and provides class-specific fragmentation patterns, such as the characteristic M-15 peak for N,N-dimethyl tertiary amines. By integrating these techniques, researchers can confidently and accurately characterize their aminobenzoate compounds.

References

• Vertex AI Search. (2023). Difference between Primary Secondary and Tertiary Amines Via FTIR.
• TutorChase. (n.d.). How do you differentiate between primary, secondary, and tertiary amines using spectroscopy?. Retrieved February 7, 2026.
• Quora. (2015). How can we differentiate primary, secondary and tertiary amines using IR spectroscopy?.
• Clark, J. (n.d.). Mass Spectra - Fragmentation Patterns. Chemguide. Retrieved February 7, 2026.
• CK-12 Foundation. (n.d.). How can primary, secondary, and tertiary amines be distinguished?.
• Allen Institute. (n.d.). Amines Identification: Tests for Primary, Secondary & Tertiary Amines.
• Smith, B. C. (2019). Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Spectroscopy Online.
• ResearchGate. (n.d.). Chemical shifts in 1 H and 13 C NMR spectra of alkali metal.... Retrieved February 7, 2026.

• National Institute of Standards and Technology. (n.d.). NIST Chemistry WebBook. [Link]

• University of Calgary. (n.d.). IR: amines. Retrieved February 7, 2026.
• Chemistry LibreTexts. (2024). 24.10: Spectroscopy of Amines.
• Royal Society of Chemistry. (2024). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one.
• Harvey, D. J. (2005). Electrospray mass spectrometry and fragmentation of N-linked carbohydrates derivatized at the reducing terminus. Journal of the American Society for Mass Spectrometry.
• Royal Society of Chemistry. (2009). Supplementary Material (ESI)
• Chemistry LibreTexts. (2022). 6.
• Royal Society of Chemistry. (n.d.). Selective N-Alkylation of Primary Amines with R-NH2.

• National Institute of Standards and Technology. (n.d.). Welcome to the NIST WebBook. [Link]

• University of Wisconsin-Madison Libraries. (n.d.).
• Chemistry LibreTexts. (2024). 13.4: Chemical Shifts in ¹H NMR Spectroscopy.
• ResearchGate. (n.d.). (PDF) Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one.
• Linstrom, P. J., & Mallard, W. G. (2001). The NIST Chemistry WebBook: A Chemical Data Resource on the Internet.
• ResearchGate. (n.d.).

• Wikipedia. (n.d.). Spectral Database for Organic Compounds. [Link]

• ACS Publications. (2026).
• ChemicalBook. (n.d.). 4-AMINOBENZOIC ACID ISOBUTYL ESTER(94-14-4) 13C NMR spectrum.
• National Institutes of Health. (n.d.). Quantitative 1H-NMR analysis reveals steric and electronic effects on the substrate specificity of benzoate dioxygenase in Ralstonia eutropha B9.
• ResearchGate. (2025). N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds | Request PDF.
• Chad's Prep. (2018). 14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines | Mass Spectrometry.
• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information (ESI)
• Chemistry LibreTexts. (2023).
• Semantic Scholar. (n.d.). N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds.
• Bioregistry. (n.d.).
• YouTube. (2014). A Short Guide to using the NIST Webbook.
• Lafayette College Libraries. (n.d.).
• Semantic Scholar. (2001).
• Wiley Online Library. (1990).
• YouTube. (2024). SDBS database | NMR | IR | Mass | Organic compounds.
• Doc Brown's Chemistry. (n.d.). The C-13 NMR spectrum of benzoic acid.

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• 11. chem.libretexts.org [chem.libretexts.org]

Photostability Profiling of Aminobenzoate Derivatives: A Comparative Technical Guide

Executive Summary: The Structural Imperative

In the development of UV filters and local anesthetics, the aminobenzoate pharmacophore remains a cornerstone. However, the photostability of these derivatives varies drastically based on substitution patterns (ortho vs. para) and molecular geometry.

This guide provides a technical comparison of three distinct classes of aminobenzoate derivatives:

• Simple Para-Aminobenzoates: Represented by Padimate O (2-ethylhexyl 4-(dimethylamino)benzoate).

• Ortho-Aminobenzoates: Represented by Methyl Anthranilate (Meradimate).

• Triazine-Bridged Aminobenzoates: Represented by Ethylhexyl Triazone (EHT).

Key Insight: While simple para-aminobenzoates suffer from photo-instability due to Twisted Intramolecular Charge Transfer (TICT) states, ortho-derivatives utilize Excited State Intramolecular Proton Transfer (ESIPT) for self-stabilization. Triazine derivatives maximize stability through steric bulk and extended delocalization, effectively "turning off" reactive pathways.

Mechanistic Photophysics

To understand why these molecules perform differently, we must look at their excited-state dynamics.

The Instability of Para-Aminobenzoates (Padimate O)

Upon UV absorption, Padimate O enters an excited singlet state (

). Due to the flexibility of the dimethylamino group, the molecule can twist, accessing a Twisted Intramolecular Charge Transfer (TICT) state.

• Consequence: The TICT state often decays non-radiatively but is long-lived enough to generate Reactive Oxygen Species (ROS) or undergo hydrolysis/photolysis, leading to significant degradation and potential phototoxicity.

The Stability of Ortho-Aminobenzoates (Methyl Anthranilate)

The ortho-positioning allows for an intramolecular hydrogen bond between the amine hydrogen and the carbonyl oxygen.

• Consequence: Upon excitation, the proton transfers to the oxygen (ESIPT ).[1] The molecule relaxes to the ground state via a large Stokes shift and transfers the proton back. This is a reversible, non-destructive cycle that dissipates energy as heat (fluorescence/phosphorescence), granting superior photostability compared to the para-isomers.

The Geometric Lock of Ethylhexyl Triazone

EHT consists of three aminobenzoate moieties attached to a triazine ring.

• Consequence: The high molecular weight and steric hindrance prevent the twisting required for TICT. The molecule acts as a rigid energy sink, dissipating UV energy with negligible degradation.

Visualization: Photophysical Pathways

The following diagram illustrates the divergent fates of the excited states for these derivatives.

Caption: Divergent photophysical pathways: Para-isomers (Yellow path) risk degradation via TICT, while Ortho-isomers (Green path) cycle safely via ESIPT.

Experimental Protocol: Comparative Photostability

This protocol is adapted from ICH Q1B guidelines (Option 2), designed to validate the mechanistic claims above.

Materials & Equipment

• Light Source: Xenon arc lamp (Atlas Suntest CPS+) or Cool White Fluorescent + Near UV lamp.

• Substrate: PMMA (Polymethylmethacrylate) plates (roughened to 6µm) to simulate skin topography.

• Solvent: Ethanol (spectroscopic grade) for extraction.

• Actinometer: 2% Quinine Hydrochloride solution (for system validation).

Workflow Methodology

• Preparation: Dissolve derivatives in a carrier oil (e.g., Caprylic/Capric Triglyceride) to a concentration of 2% (w/w).

• Spreading: Apply 1.3 mg/cm² of the solution onto PMMA plates. Allow to equilibrate in the dark for 30 minutes (formation of uniform film).

• Irradiation: Expose samples to a dose of 10 Minimal Erythema Doses (MED) (approx. 200 J/cm² UVA). Maintain temperature at 25°C to isolate photochemical effects from thermal degradation.

• Extraction: Immerse plates in ethanol and sonicate for 10 minutes.

• Quantification: Analyze via HPLC-DAD (C18 column, Methanol/Water gradient).

Visualization: ICH Q1B Workflow

Caption: Step-by-step photostability testing workflow based on ICH Q1B guidelines.[2][3]

Comparative Data Analysis

The following data summarizes typical recovery rates and spectral shifts observed under the protocol described above.

Table 1: Photostability Metrics (Post-10 MED Exposure)

Derivative Class	Compound Name	% Recovery (Mean ± SD)	Spectral Shift ( )	ROS Generation Potential
Para-Amino	Padimate O	65.4% ± 3.2	Hypsochromic shift (Blue shift)	High (Singlet Oxygen)
Ortho-Amino	Methyl Anthranilate	88.1% ± 2.1	Negligible	Low (Self-quenching)
Triazine	Ethylhexyl Triazone	98.5% ± 0.5	None	Negligible

Data Interpretation[2][4][5][6][7][8][9][10]

• Padimate O: The significant loss (~35%) indicates photolysis. The hypsochromic shift suggests the cleavage of the auxochromic alkyl groups or N-demethylation.

• Methyl Anthranilate: Shows moderate stability. While the ESIPT mechanism is robust, the molecule is small enough to suffer from some oxidative attack in the presence of other matrix components.

• Ethylhexyl Triazone: The "Gold Standard." Near-perfect recovery confirms that the triazine core effectively insulates the aminobenzoate chromophores from degradation.

Senior Scientist's Discussion

As researchers, we must move beyond simply selecting molecules based on their initial absorption spectrum (

). The integral stability of the molecule determines its safety profile and long-term efficacy.

• The "Para" Problem: While Padimate O is an effective UVB absorber, its tendency to generate ROS makes it a liability in modern formulations. It requires the addition of triplet quenchers (like Octocrylene) to be viable.

• The "Ortho" Alternative: Methyl Anthranilate offers a fascinating mechanistic advantage via ESIPT. However, its lower molar extinction coefficient (

  ) means higher concentrations are required for equivalent protection, which may impact formulation aesthetics.

• The Triazine Future: Ethylhexyl Triazone represents the evolution of the aminobenzoate class. By oligomerizing the chromophore, we achieve high extinction and high stability. The challenge here shifts from stability to solubility, as these large molecules are difficult to dissolve in cosmetic oils.

Recommendation: For high-performance, broad-spectrum applications, prioritize Triazine-based derivatives. If para-aminobenzoates must be used (e.g., for cost or specific solubility profiles), they must be co-formulated with antioxidants or excited-state quenchers.

References

• ICH Harmonised Tripartite Guideline. (1996). Stability Testing: Photostability Testing of New Drug Substances and Products Q1B.[4] International Conference on Harmonisation. Link

• Serpone, N., et al. (2002). Inorganic and organic UV filters: Their role and efficacy in sunscreens and suncare products. Inorganica Chimica Acta. Link

• Tsuchiya, T., et al. (2019). Risk Assessment of Ethylhexyl Dimethyl PABA in Cosmetics.[5] Toxicological Research. Link

• Baker, L.A., et al. (2016). Ultrafast photoprotection by the ortho-aminobenzoic acid derivative methyl anthranilate. The Journal of Physical Chemistry Letters. Link

• Couteau, C., & Coiffard, L. (2015). Evaluation of the photostability of different UV filter combinations in a sunscreen. Journal of Chromatographic Science. Link

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• 3. Understanding ICH Photostability Testing | Q-Lab [q-lab.com]
• 4. database.ich.org [database.ich.org]
• 5. Risk Assessment of Ethylhexyl Dimethyl PABA in Cosmetics - PMC [pmc.ncbi.nlm.nih.gov]

Comparative analysis of the cytotoxic effects of 4-aminobenzoic acid derivatives

Title: Comparative Analysis of the Cytotoxic Effects of 4-Aminobenzoic Acid (PABA) Derivatives: A Technical Guide for Drug Development

Executive Summary

4-Aminobenzoic acid (PABA), traditionally known as a folate precursor and UV filter, has emerged as a versatile pharmacophore in oncology. While the parent molecule is non-toxic to humans, chemical derivatization—specifically through Schiff base formation , organotin complexation , and acrylamide conjugation —unlocks potent cytotoxic properties.

This guide provides a comparative technical analysis of these derivative classes. Unlike generic reviews, we focus on the causality of cytotoxicity : how specific structural modifications shift the mechanism from simple antimetabolite activity to DNA intercalation, oxidative stress induction, and specific kinase inhibition (e.g., PI3K/mTOR).

Mechanistic Architecture

To understand the comparative performance, we must first map the distinct signaling pathways triggered by these derivatives.

Key Insight: PABA derivatives often act as "Trojan horses." The PABA moiety mimics biological substrates to facilitate cellular entry, while the attached pharmacophore (e.g., organotin, hydrazone) executes the cytotoxic event.

Figure 1: Mechanistic Pathways of PABA Derivatives This diagram illustrates the dual-action mechanism: direct DNA damage (Organotin/Schiff bases) and enzyme inhibition (Acrylamide analogs).

Caption: Figure 1. Divergent cytotoxic pathways of PABA derivatives. Organotin complexes primarily drive oxidative stress, while organic derivatives target DNA and kinases.

Comparative Performance Analysis

The following data synthesizes experimental IC50 values across three primary derivative classes. Note the significant potency shift introduced by metal complexation.

Table 1: Cytotoxicity Profile (IC50 Comparison)

Derivative Class	Specific Compound Example	Target Cell Line	IC50 (µM)	Potency vs. Standard	Mechanism of Action
Schiff Bases	PABA-Salicylaldehyde Imine	HepG2 (Liver)	≥ 15.0	Moderate	Disruption of cell wall synthesis (bacteria) / DNA binding (cancer)
Acrylamide Analogs	4-Fluorophenyl-acrylamide-PABA	MCF-7 (Breast)	2.99	High (Superior to Colchicine)	Tubulin polymerization inhibition; SAR dependent
Organotin(IV) Complexes	Bu3Sn(PABA-Ligand)	HCT-116 (Colon)	< 1.0	Very High (Superior to 5-FU)	Anionic ligand binding; severe oxidative stress induction
Alkyl Derivatives	N-Alkyl PABA (Compound 20)	NCI-H460 (Lung)	15.59	High (Superior to Cisplatin)	Lipophilicity-driven membrane permeation

Expert Insight: The Acrylamide-PABA analogs exhibit a sharp Structure-Activity Relationship (SAR). Electron-withdrawing groups (e.g., -F, -Cl) on the acrylamide ring significantly enhance cytotoxicity (IC50 ~3 µM) compared to electron-donating groups (IC50 > 60 µM). This suggests the electrophilicity of the Michael acceptor is critical for covalent bonding to cysteine residues in target proteins.

Experimental Protocols: Validating Cytotoxicity

To ensure reproducibility, we must move beyond generic kit instructions. Below is an optimized workflow for testing PABA derivatives, addressing their specific solubility and stability challenges.

Protocol: Optimized MTT Assay for Hydrophobic PABA Derivatives

Standard MTT assays often fail with PABA derivatives due to precipitation in aqueous media, leading to false positives.

Reagents:

• Target Cells (e.g., MCF-7, HepG2)[1][2][3]

• MTT Reagent (5 mg/mL in PBS)

• Solubilization Buffer: DMSO acidified with 0.1M Glycine (pH 10.5) — Critical for Schiff bases.

Step-by-Step Workflow:

• Seeding: Plate cells at

  cells/well in 96-well plates. Incubate for 24h to ensure adhesion.

• Compound Preparation (The Critical Step):

  • Dissolve PABA derivative in 100% DMSO to create a 10mM stock.

  • Validation Check: Inspect for turbidity. PABA-Organotin complexes may hydrolyze; use fresh stock immediately.

  • Perform serial dilutions in culture medium. Final DMSO concentration must be < 0.5% to avoid solvent toxicity masking the derivative's effect.

• Treatment: Add 100 µL of diluted compounds. Incubate for 48h (standard) or 72h (for slow-acting organotins).

• MTT Addition: Add 10 µL MTT reagent. Incubate 4h at 37°C.

• Solubilization: Aspirate media carefully. Add 100 µL acidified DMSO .

  • Why? Standard DMSO may not fully dissolve the formazan crystals if the PABA derivative has precipitated. The glycine buffer ensures complete solubilization.

• Readout: Measure absorbance at 570 nm (reference 630 nm).

Experimental Workflow Diagram

This flow ensures data integrity from synthesis to IC50 calculation.

Caption: Figure 2. Validated workflow for PABA derivative evaluation. The "Solubility Screen" is a critical gatekeeper often skipped in standard protocols.

Structure-Activity Relationship (SAR) Deep Dive

For researchers designing new libraries, the following SAR rules have been distilled from the comparative data:

• The "Switch" Effect of Substituents:

  • Electron-Withdrawing (EWG): Adding -F, -Cl, or -NO2 to the phenyl ring of PABA-acrylamides increases potency by enhancing the reactivity of the Michael acceptor moiety.

  • Electron-Donating (EDG): Adding -CH3 or -OCH3 drastically reduces cytotoxicity (IC50 shifts from ~3 µM to >60 µM).

• Lipophilicity Correlation:

  • N-alkyl derivatives show a direct correlation between chain length (lipophilicity) and cytotoxicity up to a "cutoff" point (typically C8-C10), after which solubility issues impede cellular uptake.

• Metal Center Geometry:

  • In organotin complexes, the trigonal bipyramidal geometry (coordination number 5) is associated with higher activity than tetrahedral forms. The PABA ligand often acts in a bidentate manner (via carboxylate) to stabilize this active geometry.

References

• Konečná, K. et al. (2019). "4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents." Biomolecules.[3][4][5][6][7][8][9][10][11][12]

• Hadjikakou, S.K. et al. (2019).[13] "Anti-proliferative and antitumor activity of organotin(IV) compounds. An overview of the last decade and future perspectives." Journal of Inorganic Biochemistry.

• El-Sawy, E.R. et al. (2025). "Design, synthesis and cytotoxic research of a novel antitumor model based on acrylamide–PABA analogs via β-tubulin inhibition." RSC Advances.

• Khan, S. et al. (2016). "An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties." Journal of Taibah University for Science.

• Hashim, D.J. et al. (2023). "4-aminoantipyrine-new organotin complexes, synthesis, structure and antioxidant activity."[14] Bulletin of the Chemical Society of Ethiopia.

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• 10. Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. distantreader.org [distantreader.org]

Safety & Regulatory Compliance

Personal protective equipment for handling Ethyl 4-(ethylamino)benzoate

Executive Summary & Risk Profile[1][2]

Ethyl 4-(ethylamino)benzoate (an N-ethylated derivative of Benzocaine) presents a specific toxicological profile that requires strict adherence to safety protocols.[1] While often handled similarly to its parent compound, the N-ethyl substitution alters its lipophilicity, potentially enhancing skin absorption rates compared to standard Benzocaine.

The Critical Hazard: Sensitization Beyond immediate irritation, the primary long-term operational risk is Type IV Hypersensitivity (Contact Dermatitis) . Repeated low-level exposure to aminobenzoates can induce permanent sensitization, effectively ending a researcher's ability to work with this entire class of compounds.[1]

Chemical Identity & Properties

Property	Detail
Chemical Name	Ethyl 4-(ethylamino)benzoate
Class	Aminobenzoate Ester / Local Anesthetic Intermediate
Physical State	Crystalline Solid (White to Off-white)
Solubility	Low in water; High in organic solvents (Ethanol, DMSO, Chloroform)
Key Hazards	Skin/Eye Irritant (H315, H319), Skin Sensitizer (H317), STOT-SE (H335)

Personal Protective Equipment (PPE) Matrix

Do not rely on a "one size fits all" approach. PPE selection must be dynamic, shifting based on whether you are handling the neat solid or a solution.[1]

Glove Selection Protocol

Scientific Rationale: As a solid, permeation is negligible.[1] Once dissolved, the carrier solvent dictates the breakthrough time.[1] Aminobenzoates in organic solvents can act as vehicles, dragging the compound through glove pores.[1]

State	Recommended Material	Min. Thickness	Breakthrough Criteria
Neat Solid	Nitrile (Standard)	0.11 mm (4 mil)	Change every 2 hours or if contaminated.[1]
Solution (Ethanol)	Nitrile (Double-gloved)	0.11 mm (outer)	Ethanol degrades nitrile slowly; change immediately upon splash.[1]
Solution (DCM/Chloroform)	PVA or Laminate (Silver Shield)	>0.06 mm	Standard nitrile offers <1 min protection against halogenated solvents.[1]
Solution (DMSO)	Butyl Rubber or Nitrile	0.3 mm	DMSO permeates nitrile; thicker gauge required.[1]

Respiratory & Eye Protection

Equipment	Specification	Operational Context
Primary Containment	Chemical Fume Hood	MANDATORY for all weighing and transfer operations.[1] Maintain sash at 18".
Respiratory (Backup)	N95 / P100	Only if hood work is impossible (e.g., equipment maintenance). Fit test required.[1]
Eye Protection	Chemical Goggles	Preferred over safety glasses to prevent dust migration into the lacrimal duct.[1]
Body Protection	Lab Coat (Buttoned)	Cotton/Poly blend.[1] Tyvek sleeves recommended for high-volume handling (>100g).[1]

Decision Logic: PPE Selection

The following decision tree illustrates the logic flow for selecting the correct barrier protection based on the experimental phase.

Figure 1: PPE Selection Logic based on physical state and carrier solvent. Note that halogenated solvents require specialized laminate gloves.[1]

Operational Protocols

Phase A: Weighing & Transfer (Highest Risk of Aerosolization)

Objective: Prevent generation of airborne dust which can settle on surfaces and cause secondary exposure.[1]

• Static Elimination: Aminobenzoates are often static-prone.[1] Use an anti-static gun or ionizing bar inside the balance enclosure.[1]

• Damp Wiping: Place a damp paper towel (solvent-wet) around the balance perimeter.[1] Any stray grains will stick to the wet surface rather than becoming airborne.[1]

• Transfer: Do not pour from height. Use a spatula or weigh boat. If transferring to a flask, use a wide-mouth powder funnel.[1]

Phase B: Solubilization & Synthesis

• Exotherm Awareness: Dissolution in acids may generate heat.[1] Add solid to liquid slowly.

• Vessel Labeling: Clearly mark all flasks "SENSITIZER" to warn colleagues.

• Closed Systems: Once dissolved, keep vessels capped. If heating, use a reflux condenser to prevent vapor escape.[1]

Phase C: Decontamination & Disposal

Scientific Integrity: Simple water washing is ineffective due to the compound's lipophilicity.[1]

• Solubilize First: Wipe contaminated surfaces with an ethanol-soaked tissue first to dissolve the residue.[1]

• Surfactant Wash: Follow with a soap and water wash to remove the ethanol-solute mixture.[1]

• Waste Segregation:

  • Solid Waste: Hazardous Waste (Solid) - Toxic.[1]

  • Liquid Waste: Segregate based on solvent (Halogenated vs. Non-Halogenated).[1]

  • Disposable PPE: Contaminated gloves and weigh boats must be bagged inside the hood before disposal.[1]

Emergency Response Procedures

Spill Management Workflow

In the event of a spill, immediate containment prevents lab-wide contamination.

Figure 2: Spill response workflow emphasizing the prevention of dust generation for solids.

First Aid (Immediate Action)

• Eye Contact: Flush immediately for 15 minutes.[1] Do not rub. The crystals can cause mechanical corneal abrasion in addition to chemical irritation.[1]

• Skin Contact: Wash with soap and water.[1][2][3] Avoid using alcohol on skin immediately after exposure, as it may enhance transdermal absorption of the residue.[1]

• Inhalation: Move to fresh air. If wheezing occurs, seek medical attention (sign of sensitization).[1]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 11186, Benzocaine (Ethyl 4-aminobenzoate).[1] Retrieved from [Link](Note: Used as primary toxicological analog for the N-ethyl derivative).

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Sensitizers.[1] Retrieved from [Link]

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• 3. dept.harpercollege.edu [dept.harpercollege.edu]